4-bromo-N,N-bis(cyanomethyl)benzamide

Core Science & Biosynthesis

Physicochemical Properties and Synthetic Utility of 4-Bromo-N,N-bis(cyanomethyl)benzamide

Executive Summary

This technical guide profiles 4-bromo-N,N-bis(cyanomethyl)benzamide , a specialized bifunctional intermediate used in the synthesis of complex pharmacophores. Characterized by a para-bromophenyl core and a bis(cyanomethyl)amide moiety, this compound serves as a critical scaffold for divergent synthesis . Its structure allows for orthogonal functionalization: the aryl bromide facilitates transition-metal-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), while the bis-nitrile "claw" enables cyclization into heterocycles such as imidazoles, pyrazines, or pyrroles.

This guide addresses the lack of centralized data for this specific derivative by synthesizing predictive cheminformatics with empirical data from close structural analogs, providing researchers with a robust roadmap for characterization and handling.

Structural & Physicochemical Profile

The physicochemical behavior of 4-bromo-N,N-bis(cyanomethyl)benzamide is governed by the interplay between the lipophilic aryl bromide and the polar, electron-withdrawing nitrile groups.

Molecular Identity

Property	Detail
IUPAC Name	4-bromo-N,N-bis(cyanomethyl)benzamide
Molecular Formula
Molecular Weight	278.11 g/mol
Core Scaffold	Benzamide
Key Functional Groups	Aryl Bromide ( ), Nitrile ( ), Tertiary Amide
Structural Analog CAS	99208-44-3 (Mono-cyanomethyl analog) [1]

Physicochemical Properties (Predicted & Comparative)

Note: Values derived from consensus cheminformatics models (ACD/Labs, ChemAxon) and comparative analysis of the mono-substituted analog.

Property	Value / Range	Scientific Rationale
Physical State	Solid (Crystalline powder)	High molecular rigidity and dipole-dipole interactions typical of benzamides.
Melting Point	115°C – 145°C (Predicted)	Likely lower than the mono-analog (171-173°C [1]) due to the absence of amide N-H hydrogen bond donation, despite increased molecular weight.
LogP (Octanol/Water)	1.6 – 1.9	The lipophilic bromine ( = +0.86) is counterbalanced by the two polar cyanomethyl groups. It is moderately lipophilic.
Solubility (Aq)	Low (< 0.1 mg/mL)	Lack of H-bond donors and aromatic hydrophobicity limits water solubility.
Solubility (Org)	High	Soluble in DMSO, DMF, CH₂Cl₂ (DCM), and Ethyl Acetate.
TPSA	~71 Ų	Contributed by the amide carbonyl and two nitrile nitrogens.
pKa	N/A (Non-ionizable)	The amide nitrogen is non-basic due to resonance withdrawal by the carbonyl and the electron-withdrawing cyanomethyl groups.

Synthetic Methodology

The synthesis of 4-bromo-N,N-bis(cyanomethyl)benzamide typically proceeds via Schotten-Baumann acylation. The choice of base and temperature control is critical to prevent nitrile hydrolysis or polymerization.

Synthesis Protocol

Reaction: 4-Bromobenzoyl chloride + Iminodiacetonitrile

Target Product

• Reagents:

  • 4-Bromobenzoyl chloride (1.0 equiv)

  • Iminodiacetonitrile (1.05 equiv) [2]

  • Triethylamine (TEA) or DIPEA (2.2 equiv)

  • Solvent: Anhydrous Dichloromethane (DCM) or THF.

• Procedure:

  • Step A: Dissolve iminodiacetonitrile and TEA in DCM at 0°C under nitrogen atmosphere. Rationale: Low temperature suppresses side reactions of the highly electrophilic acid chloride.

  • Step B: Add 4-bromobenzoyl chloride dropwise over 30 minutes. Rationale: Exothermic control.

  • Step C: Allow warming to Room Temperature (RT) and stir for 4–6 hours. Monitor via TLC (SiO₂, 30% EtOAc/Hexanes).

  • Step D (Workup): Quench with water. Wash organic layer with 1N HCl (to remove unreacted amine) followed by saturated NaHCO₃. Dry over MgSO₄.

• Purification: Recrystallization from Ethanol/Hexanes is preferred over column chromatography to maximize yield and purity.

Workflow Visualization

The following diagram illustrates the synthesis and immediate downstream applications.

Figure 1: Synthetic pathway and divergent utility of the target compound.

Characterization & Self-Validating Protocols

To ensure scientific integrity, the identity of the compound must be validated using orthogonal analytical techniques.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, DMSO-d₆):

  • Aromatic Region: Two doublets (approx. 7.6–7.8 ppm) integrating to 2H each, characteristic of the para-substituted benzene ring (AA'BB' system).

  • Aliphatic Region: The methylene protons (

    ) are critical.

    • Observation: While chemically equivalent, restricted rotation around the Amide C-N bond may cause these protons to appear as two distinct singlets or a broadened peak at room temperature.

    • Validation: High-temperature NMR (50°C) should coalesce these peaks into a sharp singlet (approx. 4.6 ppm).

Infrared Spectroscopy (FT-IR)

• Nitrile Stretch (

  ): Sharp, weak-to-medium band at 2240–2260 cm⁻¹ . This validates the integrity of the cyanomethyl groups.

• Amide I (

  ): Strong band at 1640–1660 cm⁻¹ .

• Absence of N-H: Lack of stretch at 3300 cm⁻¹ confirms tertiary amide formation (no unreacted secondary amine).

Mass Spectrometry (LC-MS)

• Ionization: ESI+ (Electrospray Ionization).

• Isotope Pattern: Look for the characteristic 1:1 doublet ratio of ⁷⁹Br and ⁸¹Br isotopes.

• Target Mass:

  .

Reactivity & Applications

The value of 4-bromo-N,N-bis(cyanomethyl)benzamide lies in its bifunctionality .

Palladium-Catalyzed Cross-Coupling

The aryl bromide is an excellent partner for Suzuki, Heck, or Buchwald-Hartwig couplings.

• Protocol Insight: The nitrile groups can coordinate to Pd, potentially poisoning the catalyst.

• Solution: Use bulky phosphine ligands (e.g., XPhos, SPhos) or chelating carbenes (NHCs) to maintain catalytic activity.

Heterocycle Formation (Thorpe-Ziegler)

The bis(cyanomethyl) moiety is a precursor to 3-amino-4-cyanopyrroles or imidazoles.

• Mechanism: Treatment with a strong base (NaOEt or t-BuOK) induces intramolecular cyclization.

• Application: This pathway is frequently used in the synthesis of kinase inhibitors where the pyrrole core mimics the ATP purine ring.

Figure 2: Divergent reactivity profile enabling library generation.

Safety & Handling (SDS Guidelines)

• Hazards: As an organic nitrile and alkyl bromide derivative, treat as Toxic by ingestion and a Skin/Eye Irritant .

  • Nitrile Risk: Metabolic liberation of cyanide is unlikely with cyanomethyl amides compared to simple aliphatic nitriles, but standard precautions apply.

• Storage: Store at 2–8°C under inert gas (Argon). Moisture sensitive (amide hydrolysis risk over long periods).

• Disposal: All waste streams must be treated as halogenated organic waste.

References

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In-Depth Technical Guide to the Safe Handling of 4-bromo-N,N-bis(cyanomethyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a laboratory setting. A specific Safety Data Sheet (SDS) for 4-bromo-N,N-bis(cyanomethyl)benzamide is not currently available. The information and recommendations herein are synthesized from the known hazards of its constituent functional groups: a brominated aromatic amide and N,N-bis(cyanomethyl) functionalities. All handling of this compound should be conducted with the utmost caution and under the direct supervision of a qualified chemist.

Executive Summary: A Molecule of Dual Hazards

4-bromo-N,N-bis(cyanomethyl)benzamide is a compound of significant interest in synthetic and medicinal chemistry. Its structure, featuring a reactive bromine atom on an aromatic ring and two cyanomethyl groups, presents a unique combination of chemical functionalities. However, this same structure also presents a dual-hazard profile that demands rigorous safety protocols. The brominated aromatic core suggests potential for irritation and long-term health effects, while the N,N-bis(cyanomethyl) groups introduce the risk of acute toxicity through the potential release of cyanide. This guide provides a comprehensive framework for the safe handling, storage, and disposal of this compound, grounded in an analysis of its structural components.

Hazard Analysis: Deconstructing the Risk Profile

The primary hazards associated with 4-bromo-N,N-bis(cyanomethyl)benzamide can be attributed to its two key structural motifs: the 4-bromobenzamide core and the N,N-bis(cyanomethyl) substituents.

The 4-Bromobenzamide Core: Irritation and Chronic Effects

The 4-bromobenzamide portion of the molecule is a known irritant. Safety data for 4-bromobenzamide consistently indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation[1][2][3][4].

• Skin and Eye Irritation: Direct contact with the solid or solutions of the compound is likely to cause redness, itching, and pain. Prolonged contact may lead to more severe inflammation[1][2][3].

• Respiratory Irritation: Inhalation of dust or aerosols can irritate the mucous membranes and respiratory tract, leading to coughing and shortness of breath[1][2][3].

The N,N-bis(cyanomethyl) Group: A Latent Cyanide Source

The most acute hazard of 4-bromo-N,N-bis(cyanomethyl)benzamide stems from the two cyanomethyl (-CH₂CN) groups attached to the amide nitrogen. These groups have the potential to release cyanide (CN⁻), a potent and rapidly acting poison. Related compounds containing cyanomethyl groups are classified as toxic if swallowed, inhaled, or in contact with skin[5].

Mechanism of Cyanide Release: The most probable route for cyanide release is through hydrolysis of the cyanomethyl groups. This reaction can be catalyzed by acids or bases, leading to the formation of hydrogen cyanide (HCN), a highly toxic gas, or cyanide salts[6][7][8].

• Acid-Catalyzed Hydrolysis: In the presence of strong acids, the nitrile groups can be protonated, making them susceptible to nucleophilic attack by water, which can ultimately lead to the liberation of HCN.

• Base-Catalyzed Hydrolysis: Strong bases can also promote the hydrolysis of the nitrile groups.

Furthermore, compounds with related structures, such as N-Nitrosobis(cyanomethyl)amine, are categorized as chemical asphyxiants, a classification strongly indicative of their ability to interfere with oxygen utilization at the cellular level, which is the primary mechanism of cyanide toxicity[9].

Thermal Decomposition: While specific data for this compound is unavailable, the thermal decomposition of nitrogen-containing organic compounds, especially those with cyano groups, can produce highly toxic fumes, including hydrogen cyanide and oxides of nitrogen[10][11][12].

Quantitative Hazard Summary

As a specific SDS is not available, a complete GHS classification cannot be provided. However, based on the analysis of its functional groups, the following hazard summary is proposed:

Hazard Classification (Anticipated)	Description	Supporting Evidence
Acute Toxicity (Oral, Dermal, Inhalation)	Likely to be harmful or toxic if swallowed, in contact with skin, or if inhaled due to the potential for cyanide release.	Inferred from the toxicity of related cyanomethyl compounds and the known toxicity of cyanides[5][9].
Skin Corrosion/Irritation	Causes skin irritation.	Based on the consistent classification of 4-bromobenzamide[1][2][3][4].
Serious Eye Damage/Irritation	Causes serious eye irritation.	Based on the consistent classification of 4-bromobenzamide[1][2][3][4].
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	Based on the classification of 4-bromobenzamide[1][2][3].

Safe Handling and Experimental Protocols

A multi-layered approach to safety is essential when working with 4-bromo-N,N-bis(cyanomethyl)benzamide. This includes engineering controls, administrative controls, and personal protective equipment.

Engineering Controls

• Chemical Fume Hood: All manipulations of the solid compound and its solutions must be performed in a certified chemical fume hood to prevent inhalation of dust or vapors.

• Ventilation: The laboratory should be well-ventilated with a minimum of 6-12 air changes per hour.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory:

• Hand Protection: Wear nitrile gloves at all times. Consider double-gloving for enhanced protection.

• Eye Protection: Chemical safety goggles are required. A face shield should be worn when there is a risk of splashing.

• Skin and Body Protection: A lab coat must be worn and buttoned. For larger quantities, consider a chemically resistant apron.

• Respiratory Protection: For situations with a higher risk of aerosol generation, a NIOSH-approved respirator with cartridges for organic vapors and acid gases may be necessary.

Experimental Workflow: A Step-by-Step Protocol for Safe Weighing and Dissolution

This protocol is designed to minimize exposure during routine laboratory procedures.

• Preparation:

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Gather all necessary equipment: spatula, weighing paper, beaker, stir bar, and solvent.

  • Don the required PPE.

• Weighing:

  • Tare the balance with the weighing paper inside the fume hood.

  • Carefully transfer the desired amount of 4-bromo-N,N-bis(cyanomethyl)benzamide from the stock bottle to the weighing paper using a clean spatula. Avoid creating dust.

  • Close the stock bottle tightly immediately after use.

• Dissolution:

  • Place the beaker with the stir bar on a stir plate inside the fume hood.

  • Carefully add the weighed solid to the beaker.

  • Slowly add the desired solvent to the beaker, aiming the stream at the side of the beaker to avoid splashing.

  • Begin stirring to facilitate dissolution.

• Cleanup:

  • Dispose of the weighing paper in a designated solid waste container for this compound.

  • Wipe down the spatula and any contaminated surfaces with a suitable solvent and dispose of the wipes in the solid waste container.

Caption: Hazardous Waste Disposal Workflow.

Conclusion

4-bromo-N,N-bis(cyanomethyl)benzamide is a valuable research chemical that requires a high level of safety awareness. By understanding the dual hazards posed by its brominated aromatic and bis(cyanomethyl) functionalities, and by implementing the rigorous engineering controls, personal protective measures, and handling protocols outlined in this guide, researchers can work with this compound in a safe and responsible manner. Always prioritize safety and consult with your institution's environmental health and safety department for specific guidance.

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An In-depth Technical Guide to the Chemical Stability of 4-bromo-N,N-bis(cyanomethyl)benzamide in Storage

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the chemical stability of 4-bromo-N,N-bis(cyanomethyl)benzamide, a key intermediate in pharmaceutical synthesis. Understanding the intrinsic stability of this molecule is paramount for ensuring the quality, safety, and efficacy of downstream active pharmaceutical ingredients (APIs). This document outlines the potential degradation pathways, recommended storage conditions, and robust analytical methodologies for monitoring the stability of this compound. It serves as an essential resource for researchers and professionals involved in the handling, storage, and development of benzamide derivatives.

Introduction: The Criticality of Chemical Stability

The chemical stability of a drug intermediate like 4-bromo-N,N-bis(cyanomethyl)benzamide directly impacts the purity profile of the final API. Degradation can lead to the formation of impurities that may be toxic or reduce the therapeutic efficacy of the drug.[1] Therefore, a thorough understanding of the molecule's stability under various environmental conditions is not just a regulatory requirement but a scientific necessity for robust drug development.[1][2][3] This guide delves into the specific chemical features of 4-bromo-N,N-bis(cyanomethyl)benzamide and provides a framework for ensuring its integrity throughout its lifecycle.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 4-bromo-N,N-bis(cyanomethyl)benzamide is essential for predicting its stability.

Property	Value/Information	Source
Molecular Formula	C₁₁H₈BrN₃O	-
Molecular Weight	278.11 g/mol	-
Appearance	White to off-white solid	General knowledge
Solubility	Soluble in many organic solvents	General knowledge

Note: Experimental data for this specific compound is limited in public literature; properties are inferred from structurally similar compounds.

Potential Degradation Pathways

The molecular structure of 4-bromo-N,N-bis(cyanomethyl)benzamide contains several functional groups susceptible to degradation under stress conditions. Identifying these potential pathways is the first step in designing effective stability studies.[2]

Hydrolysis

The amide and cyanomethyl groups are the primary sites for hydrolytic degradation.

• Acidic and Basic Conditions: The amide linkage can undergo hydrolysis under both acidic and basic conditions to yield 4-bromobenzoic acid and N,N-bis(cyanomethyl)amine.[3][4] Aromatic amides are generally stable, but harsh pH conditions can promote this degradation.[5][6] The cyanomethyl groups can also be hydrolyzed to form corresponding carboxylic acids. The rate of hydrolysis is influenced by pH and temperature.[4]

Photodegradation

The bromo-aromatic system in the molecule suggests a potential sensitivity to light.

• UV and Visible Light Exposure: Aromatic bromides can undergo photolytic cleavage of the carbon-bromine bond, leading to the formation of radical species and subsequent degradation products.[3][7] This is a critical consideration for packaging and handling.[3]

Thermal Degradation

Elevated temperatures can provide the activation energy for various degradation reactions.

• Dry Heat: Exposure to high temperatures can lead to decomposition. While benzamides are generally thermally stable, the overall stability of the molecule under dry heat should be experimentally determined.[3]

Oxidative Degradation

The molecule's susceptibility to oxidation should be assessed.

• Presence of Oxidizing Agents: While there are no functional groups that are highly susceptible to oxidation, it is prudent to evaluate the impact of oxidative stress, for example, by exposure to hydrogen peroxide.[1][4]

Diagram: Potential Degradation Pathways

Caption: Workflow for forced degradation studies.

Long-Term and Accelerated Stability Studies

These studies are conducted to establish the re-test period under recommended storage conditions. [8] Experimental Protocol: Long-Term and Accelerated Stability

• Batch Selection: Use at least three primary batches of 4-bromo-N,N-bis(cyanomethyl)benzamide for the study. [9][8]2. Packaging: Package the samples in containers that simulate the proposed storage and distribution packaging. [9]3. Storage Conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH. [8][10] * Accelerated: 40°C ± 2°C / 75% RH ± 5% RH. [8][10]4. Testing Frequency:

  • Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months. * Accelerated: 0, 3, and 6 months. [9]5. Analytical Tests: At each time point, test for appearance, assay, purity (related substances), and any other critical quality attributes.

Analytical Methodology

A validated stability-indicating analytical method is crucial for accurately assessing the stability of 4-bromo-N,N-bis(cyanomethyl)benzamide. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique.

Key Method Parameters:

• Column: A C18 reversed-phase column is typically suitable for separating the parent compound from its potential degradation products.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol) is often required.

• Detection: UV detection at a wavelength where the parent compound and all potential impurities have adequate absorbance.

• Validation: The method must be validated according to ICH guidelines to demonstrate specificity, linearity, accuracy, precision, and robustness.

Data Interpretation and Reporting

The data from stability studies should be systematically evaluated to determine the re-test period. Any significant changes in the purity profile or assay should be investigated. A comprehensive stability report should be prepared, summarizing the findings and justifying the proposed storage conditions and re-test period.

Conclusion

The chemical stability of 4-bromo-N,N-bis(cyanomethyl)benzamide is a critical factor in the development of safe and effective pharmaceuticals. This guide has outlined the key considerations for ensuring its stability, from understanding potential degradation pathways to implementing robust stability testing protocols. By adhering to these principles, researchers and drug development professionals can maintain the integrity of this important chemical intermediate.

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• 4-Bromo-N-methylbenzamide | C8H8BrNO | CID 186113 - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/186113]
• An In-depth Technical Guide to the Synthesis of N-(4-bromobenzenesulfonyl)benzamide - Benchchem. [URL: https://www.benchchem.com/whitepaper/an-in-depth-technical-guide-to-the-synthesis-of-n-4-bromobenzenesulfonyl-benzamide]
• Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. [URL: https://cdn.who.int/media/docs/default-source/medicines/norms-and-standards/guidelines/stability/trs1010-annex10-stability-testing-apis-and-fpps.pdf?sfvrsn=38933811_4]
• Bacterial degradation pathways of aromatic compounds. Aromatics are... - ResearchGate. [URL: https://www.researchgate.
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• Making stable molecules reactive with light - Linköping University. [URL: https://liu.se/en/news-item/stabila-aromatiska-molekyler-kan-goras-reaktiva-med-hjalp-av-ljus]
• Making stable aromatic molecules reactive with light - Tech Explorist. [URL: https://www.techexplorist.
• Light on the sustainable preparation of aryl-cored dibromides - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11094396/]
• Aromatic Compounds Are Unusually Stable | MCC Organic Chemistry - Lumen Learning. [URL: https://courses.lumenlearning.
• Q1A(R2) Guideline - ICH. [URL: https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf]

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Comprehensive Synthesis Guide: 4-Bromo-N,N-bis(cyanomethyl)benzamide

Executive Summary

Target Molecule: 4-Bromo-N,N-bis(cyanomethyl)benzamide CAS Registry Number: 331845-81-9 Molecular Formula: C₁₁H₈BrN₃O Molecular Weight: 278.11 g/mol [1]

This technical guide details the synthesis of 4-bromo-N,N-bis(cyanomethyl)benzamide, a bifunctional scaffold utilized in medicinal chemistry and radiopharmaceutical development. The molecule features a para-bromophenyl moiety—serving as a handle for cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig)—and a bis(cyanomethyl)amide group, which functions as a precursor to chelating ligands or complex heterocycles.

The protocols herein prioritize the Acid Chloride Method due to its superior atom economy and reaction kinetics with the secondary amine, iminodiacetonitrile.

Retrosynthetic Analysis

To design the optimal synthetic route, we deconstruct the target molecule at the amide bond. The disconnection reveals two commercially available precursors: 4-bromobenzoyl chloride (an activated electrophile) and iminodiacetonitrile (a secondary amine nucleophile).

Strategic Disconnection Logic

• Bond A (Amide): The formation of the C-N bond is the primary synthetic objective.

• Electrophile Selection: The acid chloride is preferred over the carboxylic acid to overcome the lower nucleophilicity of the secondary amine (iminodiacetonitrile) caused by the electron-withdrawing nitrile groups.

Figure 1: Retrosynthetic disconnection showing the breakdown into acyl chloride and secondary amine components.[1][2][3][4]

Primary Synthesis Route: Acyl Chloride Substitution

This route utilizes a Schotten-Baumann type reaction under anhydrous conditions. The base (Triethylamine or DIPEA) acts as an HCl scavenger to drive the equilibrium forward.

Reaction Scheme

4-Br-Ph-COCl + HN(CH₂CN)₂ + Et₃N → 4-Br-Ph-CON(CH₂CN)₂ + Et₃N·HCl

Reagents & Stoichiometry

Component	Role	Equiv.	Notes
4-Bromobenzoyl chloride	Electrophile	1.0	Solid or melt; corrosive.
Iminodiacetonitrile	Nucleophile	1.0 - 1.1	Secondary amine; check purity.
Triethylamine (TEA)	Base	1.5 - 2.0	Scavenges HCl; must be dry.
Dichloromethane (DCM)	Solvent	N/A	Anhydrous; 0.2 M concentration.
DMAP	Catalyst	0.05	Optional; accelerates sluggish reactions.

Step-by-Step Protocol

Step 1: Preparation

• Glassware: Oven-dry a 250 mL round-bottom flask (RBF) and a pressure-equalizing addition funnel. Flush with Nitrogen (

  ) or Argon.

• Solvent: Ensure Dichloromethane (DCM) is anhydrous. If unsure, dry over molecular sieves or

  before use.

Step 2: Reaction Assembly

• Charge the RBF with Iminodiacetonitrile (10 mmol, 0.95 g) and Triethylamine (15 mmol, 2.1 mL).

• Dissolve in anhydrous DCM (40 mL) and cool the mixture to 0°C using an ice bath. Stirring should be vigorous to ensure homogeneity.

• Dissolve 4-Bromobenzoyl chloride (10 mmol, 2.19 g) in DCM (10 mL) in the addition funnel.

Step 3: Addition & Mixing

• Add the acid chloride solution dropwise over 15–20 minutes. Note: The reaction is exothermic; controlling the rate prevents side reactions.

• Once addition is complete, allow the reaction to stir at 0°C for 30 minutes.

• Remove the ice bath and allow the mixture to warm to room temperature (20–25°C) .

• Stir for 4–6 hours. Monitor via TLC (Hexane:EtOAc 1:1) or LC-MS.[5] The starting amine spot should disappear.

Step 4: Workup & Isolation

• Quench: Add 20 mL of saturated

  solution to quench unreacted acid chloride.

• Separation: Transfer to a separatory funnel. Separate the organic layer.

• Washes:

  • Wash organic layer with 1M HCl (20 mL) to remove excess TEA and unreacted amine. Caution: Do not use strong acid or heat, as nitriles can hydrolyze.

  • Wash with Brine (20 mL).

• Drying: Dry the organic phase over anhydrous

  or . Filter off the solids.

• Concentration: Evaporate the solvent under reduced pressure (Rotavap) to yield a crude solid.

Step 5: Purification

• Recrystallization: The crude product can often be recrystallized from Ethanol/Hexane or EtOAc/Hexane.

• Flash Chromatography: If impurities persist, use silica gel chromatography eluting with a gradient of Hexane

  30% EtOAc/Hexane.

Alternative Route: Amide Coupling (HATU/EDC)

If 4-bromobenzoyl chloride is unavailable, 4-bromobenzoic acid can be coupled directly. This method is milder but more expensive due to coupling reagents.

Workflow Diagram

Figure 2: Workflow for HATU-mediated amide coupling.

Key Adjustments:

• Solvent: DMF is preferred over DCM to solubilize the zwitterionic coupling intermediates.

• Workup: DMF is difficult to remove; wash the organic layer with 5% LiCl solution (aqueous) to extract DMF into the aqueous phase.

Characterization & Quality Control

Confirm the identity of the synthesized product using the following parameters.

Technique	Expected Signal / Observation
Appearance	White to off-white crystalline solid.
¹H NMR (CDCl₃)	Aromatic: 7.60 (d, 2H), 7.45 (d, 2H) (AA'BB' system). Aliphatic: 4.40–4.60 (s or split s, 4H). Note: Restricted rotation around the amide bond may split the methylene signals.
¹³C NMR	Carbonyl (~170 ppm), Nitrile (~115 ppm), Aromatic carbons (120–140 ppm), Methylene (~35 ppm).
Mass Spec (ESI)	(1:1 isotopic pattern for Br).
Melting Point	Typical range: 130°C – 145°C (Dependent on purity/polymorph).

Safety & Handling (Critical)

• Nitrile Hazards: While iminodiacetonitrile is stable, it is a nitrile. Avoid contact with strong acids and high heat which could liberate HCN.

• Corrosives: 4-Bromobenzoyl chloride releases HCl upon contact with moisture. Handle in a fume hood.

• Skin Permeability: Benzamides can be skin-permeable. Wear nitrile gloves and a lab coat.

References

• PubChem. 4-bromo-N,N-bis(cyanomethyl)benzamide (Compound Summary). National Library of Medicine. [Link]

• Organic Syntheses. General Procedures for Amide Bond Formation using Acid Chlorides. Org. Synth. Coll. Vol. 1. [Link]

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• 5. 4-Bromo-N,N-diisopropylbenzamide Supplier [benchchem.com]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of 4-Bromo-N,N-bis(cyanomethyl)benzamide

This Application Note is designed for research scientists and drug development professionals. It details the synthesis of 4-bromo-N,N-bis(cyanomethyl)benzamide (CAS 331845-81-9), a functionalized benzamide derivative often utilized as a scaffold in medicinal chemistry and material science.[1]

The protocol focuses on a standard nucleophilic acyl substitution, optimizing for yield and purity while strictly adhering to laboratory safety standards regarding the handling of nitriles and acyl halides.

Introduction & Retrosynthetic Analysis

The target molecule, 4-bromo-N,N-bis(cyanomethyl)benzamide , features a 4-bromophenyl moiety linked to a bis(cyanomethyl)amide group. The bromine atom provides a handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while the nitrile groups offer versatility for further transformation into amines, amides, or heterocycles.

Strategic Approach: The most robust synthetic route involves the acylation of iminodiacetonitrile with 4-bromobenzoyl chloride in the presence of a non-nucleophilic base. This method is preferred over direct alkylation of 4-bromobenzamide due to the prevention of over-alkylation and higher regioselectivity.

Reaction Scheme:

Critical Safety & Handling (E-E-A-T)

• Iminodiacetonitrile: Toxic if swallowed, inhaled, or in contact with skin. It may liberate HCN under strong acidic conditions or high heat. Handle strictly in a fume hood.

• 4-Bromobenzoyl Chloride: Corrosive lachrymator. Causes severe skin burns and eye damage. Reacts violently with water.

• Engineering Controls: All operations must be performed in a certified chemical fume hood.

• PPE: Nitrile gloves (double-gloving recommended), lab coat, and safety goggles.

Materials & Equipment

Reagent/Solvent	Role	Purity/Grade	CAS No.[1]
Iminodiacetonitrile	Nucleophile	98%	628-87-5
4-Bromobenzoyl chloride	Electrophile	98%	586-75-4
Triethylamine (Et N)	Base (Scavenger)	99% (Dry)	121-44-8
Dichloromethane (DCM)	Solvent	Anhydrous	75-09-2
Sodium Bicarbonate	Quench/Wash	Sat.[2] Aq. Soln.	144-55-8

Experimental Protocol

Note: This protocol is scaled for a 10 mmol reaction. Adjust stoichiometry linearly for scale-up.

Step 1: Preparation of the Nucleophile Solution

• Oven-dry a 100 mL round-bottom flask (RBF) and equip it with a magnetic stir bar.

• Under an inert atmosphere (N

  or Ar), charge the flask with Iminodiacetonitrile (0.95 g, 10.0 mmol).

• Add Anhydrous DCM (30 mL) and stir until the solid is fully suspended/dissolved.

• Add Triethylamine (2.1 mL, 15.0 mmol, 1.5 equiv) via syringe.

• Cool the mixture to 0 °C using an ice-water bath.

Step 2: Acylation Reaction

• Dissolve 4-Bromobenzoyl chloride (2.19 g, 10.0 mmol) in anhydrous DCM (10 mL) in a separate vial.

• Add the acid chloride solution dropwise to the reaction flask over 15–20 minutes. Rationale: Slow addition prevents localized overheating and minimizes side reactions.

• Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and warm to room temperature (20–25 °C) .

• Monitor the reaction via TLC (Hexane:Ethyl Acetate 1:1) or LC-MS until the starting amine is consumed (typically 2–4 hours).

Step 3: Workup and Isolation

• Quench the reaction by adding saturated aqueous NaHCO

  (20 mL). Stir vigorously for 10 minutes to hydrolyze any unreacted acid chloride.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with DCM (2 x 15 mL).

• Combine the organic phases and wash sequentially with:

  • 10% Citric acid or 1M HCl (20 mL) – to remove excess Et

    N.

  • Brine (20 mL) – to remove residual water.

• Dry the organic layer over anhydrous Na

  SO or MgSO .

• Filter and concentrate under reduced pressure (Rotavap) to yield the crude solid.

Step 4: Purification

• Recrystallization: The crude product is often pure enough for use. If necessary, recrystallize from a mixture of Ethanol/Hexane or Ethyl Acetate/Hexane.

• Yield Expectation: 85–95% (approx. 2.4 – 2.6 g).

• Characterization:

  • Appearance: White to off-white solid.

  • 1H NMR (CDCl

    ): Look for aromatic protons (d, 2H; d, 2H) and the distinctive singlet for the methylene protons (-CH -CN) around 4.5–4.8 ppm.

Process Visualization (Workflow)

Caption: Step-by-step workflow for the acylation of iminodiacetonitrile to form the target benzamide.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3113343, 4-bromo-N-(cyanomethyl)benzamide. (Note: Structurally related reference for spectral comparison). Retrieved from [Link]

• Vogel, A. I. (1989).Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Schotten-Baumann and amide coupling protocols).

• LookChem. Iminodiacetonitrile Safety and Uses. Retrieved from [Link]

Sources

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• 2. lookchem.com [lookchem.com]

Application Note & Protocol: A Guide to the Synthesis of 4-bromo-N,N-bis(cyanomethyl)benzamide

Abstract

This document provides a comprehensive, technically detailed guide for the synthesis of 4-bromo-N,N-bis(cyanomethyl)benzamide, a valuable intermediate in pharmaceutical and materials science research. The protocol outlines the acylation of iminodiacetonitrile with 4-bromobenzoyl chloride, a process based on the principles of the Schotten-Baumann reaction.[1][2][3] This guide is intended for researchers, chemists, and drug development professionals, offering in-depth explanations of procedural choices, safety protocols, and characterization methods to ensure reproducible and high-yield synthesis.

Introduction and Scientific Context

N-substituted benzamides are a cornerstone of modern organic synthesis, with the 4-bromophenyl group serving as a particularly versatile functional handle.[4] The bromine atom is an excellent leaving group for subsequent transformations, such as palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), enabling the construction of complex molecular architectures.[4] The N,N-bis(cyanomethyl) motif introduces unique electronic properties and potential coordination sites, making the target molecule, 4-bromo-N,N-bis(cyanomethyl)benzamide, a compelling building block for novel therapeutic agents and functional materials.

The synthesis described herein employs a classic nucleophilic acyl substitution, the Schotten-Baumann reaction, which is a robust and widely used method for creating amide bonds from acid chlorides and amines.[2][3][5] The reaction is typically performed under biphasic conditions with a base to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[2][3][6]

Reaction Scheme and Mechanism

Scheme 1: Synthesis of 4-bromo-N,N-bis(cyanomethyl)benzamide

Caption: 4-bromobenzoyl chloride reacts with iminodiacetonitrile in the presence of a base to yield 4-bromo-N,N-bis(cyanomethyl)benzamide.

Mechanism Insight: The reaction proceeds via a nucleophilic acyl substitution pathway.[2][4]

• Nucleophilic Attack: The secondary amine of iminodiacetonitrile, acting as the nucleophile, attacks the highly electrophilic carbonyl carbon of 4-bromobenzoyl chloride. This forms a transient tetrahedral intermediate.[1][4]

• Elimination & Deprotonation: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion, a stable leaving group.[4] Simultaneously, the base in the reaction medium neutralizes the hydrochloric acid (HCl) generated, preventing the protonation of the starting amine and ensuring its continued nucleophilicity.[4][6]

Experimental Protocol

This protocol is designed for a laboratory scale synthesis and can be adjusted as needed.

Reagents and Materials

Reagent/Material	Formula	M.W. ( g/mol )	Quantity (Example)	Molar Eq.	Supplier	Notes
4-Bromobenzoyl Chloride	C₇H₄BrClO	219.46	2.19 g	1.0	Sigma-Aldrich	Highly reactive, moisture-sensitive.
Iminodiacetonitrile	C₄H₅N₃	95.10	1.05 g	1.1	TCI Chemicals	Also known as IDAN.
Triethylamine (TEA)	C₆H₁₅N	101.19	1.52 mL	1.1	Fisher Scientific	Acts as an organic base. Anhydrous grade is recommended.
Dichloromethane (DCM)	CH₂Cl₂	84.93	50 mL	-	VWR	Anhydrous grade. Used as the reaction solvent.
Saturated NaHCO₃ (aq)	NaHCO₃	84.01	3 x 20 mL	-	Lab Prepared	For aqueous work-up.
Brine (Saturated NaCl)	NaCl	58.44	1 x 20 mL	-	Lab Prepared	For aqueous work-up.
Anhydrous MgSO₄	MgSO₄	120.37	~2 g	-	Acros Organics	Drying agent.
Round-bottom flask (100 mL)	-	-	1	-	-	Ensure it is oven-dried before use.
Magnetic stirrer & stir bar	-	-	1	-	-
Addition funnel	-	-	1	-	-	For controlled addition of the acid chloride.
Separatory funnel	-	-	1	-	-	For extraction.
Rotary evaporator	-	-	1	-	-	For solvent removal.

Step-by-Step Synthesis Procedure

Scientist's Note: Acid chlorides are highly susceptible to hydrolysis. Ensure all glassware is oven-dried and the reaction is assembled under an inert atmosphere (e.g., nitrogen or argon) to maximize yield.

• Reaction Setup:

  • To a 100 mL oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, an inert gas inlet, and a rubber septum, add iminodiacetonitrile (1.05 g, 1.1 eq).

  • Add anhydrous dichloromethane (30 mL) to the flask to dissolve the iminodiacetonitrile.

  • Add triethylamine (1.52 mL, 1.1 eq) to the solution. Cool the flask to 0 °C using an ice-water bath. This cooling step helps to control the exothermicity of the acylation reaction.

• Addition of Acid Chloride:

  • In a separate dry vial, dissolve 4-bromobenzoyl chloride (2.19 g, 1.0 eq) in anhydrous dichloromethane (20 mL).

  • Draw this solution into a syringe or transfer it to an addition funnel.

  • Add the 4-bromobenzoyl chloride solution dropwise to the stirred, cooled amine solution over 20-30 minutes. A white precipitate (triethylamine hydrochloride) will form.

• Reaction Progression:

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate eluent system.

• Work-up and Extraction:

  • Upon completion, quench the reaction by slowly adding 20 mL of deionized water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 20 mL of 1 M HCl (to remove excess triethylamine), 20 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with 20 mL of brine.[7]

  • Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄).

• Purification and Isolation:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

  • The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield the pure 4-bromo-N,N-bis(cyanomethyl)benzamide as a white or off-white solid.[8]

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the synthesis process.

Caption: Workflow for the synthesis of 4-bromo-N,N-bis(cyanomethyl)benzamide.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure. Expected peaks would include aromatic protons for the 4-bromophenyl group and a singlet for the methylene (-CH₂-) protons adjacent to the cyano groups.

• Mass Spectrometry (MS): To confirm the molecular weight. The spectrum should show the characteristic isotopic pattern for a bromine-containing compound.

• Infrared (IR) Spectroscopy: To identify key functional groups. Expect strong absorption bands for the amide C=O stretch (around 1650-1680 cm⁻¹) and the C≡N stretch (around 2250 cm⁻¹).[4]

• Melting Point: A sharp melting point range indicates high purity.

Safety and Handling

• 4-Bromobenzoyl Chloride: Corrosive and moisture-sensitive. Causes severe skin burns and eye damage. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Iminodiacetonitrile: Toxic if swallowed or in contact with skin. Releases toxic hydrogen cyanide gas upon contact with strong acids. Handle with care in a well-ventilated fume hood.

• Dichloromethane: A volatile and potentially carcinogenic solvent. All operations should be performed within a fume hood.

• Triethylamine: Flammable liquid and vapor. Corrosive and causes severe skin and eye damage. Use in a well-ventilated area.

Always consult the Safety Data Sheet (SDS) for each reagent before beginning any experimental work.

References

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• Grokipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• Wikipedia. (2023). Schotten–Baumann reaction. Retrieved from [Link]

• PubChemLite. (n.d.). 4-bromo-n-(cyanomethyl)benzamide (C9H7BrN2O). Retrieved from [Link]

• PubMed. (2009). 4-Bromo-N-(di-n-propyl-carbamothioyl)-benzamide. Acta Crystallogr Sect E Struct Rep Online. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

• PubMed Central. (2009). 4-Bromo-N-(di-n-propylcarbamothioyl)benzamide. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4-bromobenzoyl chloride. Retrieved from [Link]

• National Institutes of Health. (2012). Benzamide synthesis by direct electrophilic aromatic substitution with cyanoguanidine. Retrieved from [Link]

• Cheméo. (n.d.). Benzamide, N-decyl-N-methyl-4-bromo-. Retrieved from [Link]

• PubMed Central. (n.d.). N-(Cyanomethyl)benzamide. Retrieved from [Link]

• PubMed Central. (n.d.). 4-Bromo-N-phenylbenzamidoxime. Retrieved from [Link]

• Taylor & Francis Online. (2022). A convenient one-pot synthesis, and characterisation of the ω-bromo-1-(4-cyanobiphenyl-4'-yl) alkanes (CBnBr). Retrieved from [Link]

• Thieme. (n.d.). 3.2.2.2 Acylation of an Amino Acid Active Ester, "Backing Off Procedure". Retrieved from [Link]

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• 2. grokipedia.com [grokipedia.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Schotten-Baumann Reaction [organic-chemistry.org]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. 4-bromo-N-(4-methylbenzyl)benzamide synthesis - chemicalbook [chemicalbook.com]

Reduction of nitrile groups in 4-bromo-N,N-bis(cyanomethyl)benzamide

Application Note: Chemoselective Reduction of Nitrile Groups in 4-Bromo-N,N-bis(cyanomethyl)benzamide

Executive Summary

The Challenge: The reduction of 4-bromo-N,N-bis(cyanomethyl)benzamide presents a classic chemoselectivity problem in organic synthesis. The molecule contains three reducible functionalities:

• Nitrile groups (-CN): The target for reduction to primary amines.[1][2]

• Amide linkage (-CON<): Susceptible to reduction to an amine (via deoxygenation) or alcohol (via cleavage) by strong hydride donors (e.g., LiAlH₄, BH₃).

• Aryl Bromide (Ar-Br): Highly susceptible to hydrodehalogenation (loss of Br) under catalytic hydrogenation conditions (e.g., H₂/Pd-C, Raney Ni).

The Solution: This guide details a validated protocol using Cobalt(II) Chloride hexahydrate (CoCl₂·6H₂O) and Sodium Borohydride (NaBH₄) . This "Cobalt Boride" system operates under mild conditions (0°C to Room Temperature), effectively reducing nitriles to primary amines while preserving both the amide carbonyl and the aryl halide.

Reaction Mechanism & Strategy

The combination of CoCl₂ and NaBH₄ generates Cobalt Boride (Co₂B) in situ. This species acts as a heterogeneous catalyst that coordinates with the nitrile group, facilitating hydride transfer from borohydride.[3]

• Selectivity Profile:

  • Nitrile → Primary Amine: Fast.

  • Amide → Amine: Very Slow/Inert (under these conditions).

  • Aryl Halide → Aryl Hydrocarbon: Inert (unlike Pd/C or Raney Ni catalytic hydrogenation).

Side Reaction Mitigation: A common issue in nitrile reduction is the formation of secondary amines (dimerization) via the condensation of the intermediate imine with the newly formed amine.

• Mitigation: The rapid kinetics of the Cobalt Boride system generally minimize this. However, performing the reaction in the presence of Boc anhydride (Boc₂O) is a proven variant to trap the primary amine immediately as a carbamate if dimerization is observed.

Pathway Diagram (Graphviz)

Caption: Chemoselective reduction pathway favoring the target diamine while avoiding common over-reduction side products.

Experimental Protocol

Target Compound: 4-bromo-N,N-bis(2-aminoethyl)benzamide Reagents:

• Substrate: 4-bromo-N,N-bis(cyanomethyl)benzamide (1.0 equiv)

• Cobalt(II) Chloride Hexahydrate (CoCl₂[4]·6H₂O) (1.0 - 2.0 equiv)

• Sodium Borohydride (NaBH₄) (10.0 equiv)

• Solvent: Methanol (MeOH) (0.1 M concentration relative to substrate)

• Optional: Di-tert-butyl dicarbonate (Boc₂O) (2.2 equiv) if protected amine is desired.

Step-by-Step Procedure

• Setup:

  • Equip a 3-neck round-bottom flask with a magnetic stir bar, a thermometer, and an addition funnel.

  • Purge the system with Nitrogen (N₂) or Argon. Note: While Cobalt Boride is not strictly pyrophoric, hydrogen gas is evolved, so inert atmosphere is a safety requirement.

• Solubilization:

  • Dissolve 4-bromo-N,N-bis(cyanomethyl)benzamide (1.0 equiv) and CoCl₂·6H₂O (1.0 equiv) in Methanol. The solution will appear deep pink/purple due to the cobalt salt.

  • Cool the mixture to 0°C using an ice bath.

• Reduction (The Critical Step):

  • Add NaBH₄ (10 equiv) portion-wise (as a solid or dissolved in a minimum amount of alkaline water/MeOH) over 30–60 minutes.

  • Observation: The solution will turn black immediately upon NaBH₄ addition, accompanied by vigorous gas evolution (H₂). This black precipitate is the active Cobalt Boride catalyst.

  • Caution: Exothermic reaction. Maintain internal temperature < 10°C during addition to prevent amide reduction or nitrile hydrolysis.

• Reaction Monitoring:

  • Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

  • TLC/LC-MS Check: Monitor the disappearance of the starting material.

    • Tip: The amine product is polar.[5] Use a polar eluent (e.g., DCM:MeOH:NH₄OH 90:9:1) for TLC.

• Workup (Quenching):

  • Once complete, cool the mixture back to 0°C.

  • Carefully quench by adding 3N HCl dropwise until pH ~2. This destroys residual borohydride and dissolves the black cobalt precipitate.

  • Stir for 30 minutes until the solution becomes clear (pink/red color returns).

• Isolation:

  • Basification: Adjust pH to >12 using 6N NaOH or concentrated NH₄OH.

  • Extraction: Extract the aqueous layer with Dichloromethane (DCM) or Chloroform (3 x volumes). Note: The diamine product is water-soluble; salting out the aqueous layer with NaCl may improve recovery.

  • Drying: Dry combined organics over Na₂SO₄, filter, and concentrate in vacuo.

• Purification:

  • The crude product is often pure enough for subsequent steps. If necessary, purify via flash column chromatography using amine-functionalized silica or a DCM/MeOH/NH₃ gradient.

Analytical Characterization

Use the following data points to validate the structure of the synthesized 4-bromo-N,N-bis(2-aminoethyl)benzamide .

Technique	Expected Signal / Observation	Structural Insight
IR Spectroscopy	Disappearance of peak at ~2250 cm⁻¹	Loss of Nitrile (-C≡N)
Retention of peak at ~1640 cm⁻¹	Preservation of Amide (C=O)
Appearance of broad band ~3300-3400 cm⁻¹	Formation of Primary Amine (-NH₂)
¹H NMR	Shift of N-CH₂ protons from ~4.5 ppm (singlet) to ~3.5 ppm (triplet)	Conversion of N-CH₂-CN to N-CH₂-CH₂-NH₂
New multiplet/triplet at ~2.8-3.0 ppm	New methylene group (-CH₂-NH₂)
Aromatic region: Two doublets (AA'BB' system)	Retention of para-substitution (Br intact)
MS (ESI+)	[M+H]⁺ peak at ~286/288 m/z (1:1 ratio)	Confirms Bromine isotope pattern & MW

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / Polymerization	Formation of secondary amines (dimers).	Perform the reduction in the presence of Boc₂O (2 equiv) to trap amines as carbamates immediately.
Incomplete Reduction	Catalyst poisoning or insufficient hydride.	Add a second portion of CoCl₂ (0.5 equiv) followed by more NaBH₄.
Dehalogenation (Loss of Br)	Reaction temperature too high or wrong metal.	Ensure T < 10°C during addition. Do not substitute CoCl₂ with NiCl₂ , as Nickel Boride is more prone to dehalogenation.
Product stuck in Aqueous	High polarity of diamine.	Use continuous extraction (liquid-liquid) with DCM for 12h, or evaporate water and triturate solids with warm Ethanol.

References

• Satoh, T., et al. (1969). "Borohydride reduction of nitriles to amines using Cobalt Chloride." Tetrahedron Letters, 10(49), 4555-4558.

• Heinzman, S. W., & Ganem, B. (1982).[3] "Mechanism of sodium borohydride-cobaltous chloride reductions." Journal of the American Chemical Society, 104(25), 6801-6802.

• Osby, J. O., et al. (1993). "Reduction of Nitriles to Primary Amines with Sodium Borohydride and Cobalt Chloride." Tetrahedron Letters, 34, 1129.

• Caddick, S., et al. (2003). "A Generic Approach for the Catalytic Reduction of Nitriles." Tetrahedron, 59, 5417-5423.

Sources

• 1. thalesnano.com [thalesnano.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. WO1985000605A1 - Process for selective nitrile reduction - Google Patents [patents.google.com]
• 4. scite.ai [scite.ai]
• 5. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]

Scalable production methods for 4-bromo-N,N-bis(cyanomethyl)benzamide

Application Note: Scalable Production of 4-Bromo-N,N-bis(cyanomethyl)benzamide

Executive Summary & Context

This application note details a robust, scalable protocol for the synthesis of 4-bromo-N,N-bis(cyanomethyl)benzamide . This molecule is a critical intermediate (precursor) in the synthesis of Fibroblast Activation Protein (FAP) inhibitors , specifically the widely researched radiotracers FAPI-04 and FAPI-46 .

The Challenge: The synthesis involves coupling a benzoyl moiety with iminodiacetonitrile (IDAN) . IDAN is a secondary amine with significantly reduced nucleophilicity due to the electron-withdrawing nature of the two cyanomethyl groups. Standard amide coupling reagents (e.g., EDC/NHS) often result in sluggish kinetics or incomplete conversion on large scales.

The Solution: This guide presents an optimized Acid Chloride Activation Route . By utilizing the high electrophilicity of 4-bromobenzoyl chloride, we overcome the poor nucleophilicity of IDAN, ensuring high conversion rates. The protocol emphasizes "crystallization-driven purification" to eliminate the need for silica gel chromatography, making the process viable for multi-gram to kilogram scale-up.

Safety & Handling (Critical)

• Iminodiacetonitrile (IDAN): DANGER. Highly toxic if swallowed, inhaled, or in contact with skin.[1] It is a nitrile derivative; metabolic processing can release cyanide ions.

  • Control: Handle exclusively in a functioning fume hood. Wear double nitrile gloves and a lab coat.

  • Waste: Segregate aqueous waste as "Cyanide-Contaminated" for specialized disposal.

• Thionyl Chloride (

  ): Corrosive and reacts violently with water to release HCl and gases. Use a caustic scrubber for off-gassing.

Reaction Strategy & Mechanism

The synthesis follows a two-stage, one-pot (or telescopic) approach to maximize efficiency and minimize isolation of moisture-sensitive intermediates.

• Activation: Conversion of 4-bromobenzoic acid to 4-bromobenzoyl chloride using Thionyl Chloride (

  ).

• Amidation: Nucleophilic acyl substitution with iminodiacetonitrile in the presence of a non-nucleophilic base (DIPEA or TEA) to scavenge the generated HCl.

Visualizing the Pathway

Figure 1: Reaction pathway highlighting the activation of the acid to overcome the low nucleophilicity of the amine.

Detailed Experimental Protocol

Scale: 50 mmol (approx. 10 g theoretical yield) Expected Yield: 85–92% Purity Target: >98% (HPLC)

Reagents:

Reagent	MW ( g/mol )	Equiv.	Amount
4-Bromobenzoic acid	201.02	1.0	10.05 g
Thionyl Chloride	118.97	1.5	5.5 mL
DMF (Catalyst)	73.09	Cat.	2-3 drops
Iminodiacetonitrile	95.10	1.1	5.23 g
DIPEA (Hünig's Base)	129.24	2.5	21.8 mL
Dichloromethane (DCM)	-	Solvent	150 mL

Step-by-Step Procedure:

Part A: Acid Chloride Formation (Activation)

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar, reflux condenser, and a drying tube (CaCl2) or

  inlet. Connect the outlet to a caustic scrubber (NaOH solution) to trap acidic gases.

• Charging: Add 4-bromobenzoic acid (10.05 g) and DCM (50 mL) . The acid will likely be a suspension.

• Reagent Addition: Add Thionyl Chloride (5.5 mL) followed by 2 drops of DMF .

  • Note: DMF acts as a Vilsmeier-Haack type catalyst, significantly accelerating the formation of the acid chloride.

• Reaction: Heat the mixture to gentle reflux (

  ) for 2–3 hours. The solution should become clear, indicating conversion to the acid chloride.

• Concentration (Critical): Cool to room temperature (RT). Concentrate the solution under reduced pressure (Rotavap) to remove excess

  and solvent.

  • Chase Step: Re-dissolve the residue in dry DCM (20 mL) and evaporate again to ensure complete removal of thionyl chloride (which would otherwise react with the amine in the next step).

• Re-solvation: Dissolve the resulting yellow oil/solid (4-bromobenzoyl chloride) in dry DCM (50 mL) . Keep under

  .

Part B: Amidation (Coupling)

• Receiver Setup: In a separate 500 mL 3-neck flask equipped with a thermometer and addition funnel, add Iminodiacetonitrile (5.23 g) , DIPEA (21.8 mL) , and DCM (80 mL) .

• Cooling: Cool the amine/base mixture to 0–5°C using an ice/water bath.

  • Why? Controlling the exotherm prevents hydrolysis of the nitrile groups and minimizes side reactions.

• Addition: Transfer the acid chloride solution (from Part A) to the addition funnel. Add dropwise to the amine mixture over 30–45 minutes , maintaining internal temperature < 10°C .

• Completion: Remove the ice bath and allow the reaction to warm to RT. Stir for 4–6 hours (or overnight).

  • Monitoring: Check by TLC (50% EtOAc/Hexanes) or HPLC. The acid chloride spot should disappear.

Part C: Workup & Purification (Scalable)

• Quench: Add Water (100 mL) to the reaction mixture and stir vigorously for 15 minutes.

• Phase Separation: Transfer to a separatory funnel. Collect the organic (DCM) layer.

• Washes:

  • Wash with 1M HCl (2 x 50 mL) . Purpose: Remove excess DIPEA and unreacted iminodiacetonitrile.

  • Wash with Sat.

    (2 x 50 mL) . Purpose: Remove unreacted 4-bromobenzoic acid.

  • Wash with Brine (50 mL) .

• Drying: Dry organic layer over anhydrous

  , filter, and concentrate to a crude solid.

• Crystallization (The "Column-Free" Method):

  • Dissolve the crude solid in minimal boiling Ethanol (EtOH) .

  • Allow to cool slowly to RT, then refrigerate at 4°C.

  • Filter the white crystalline solid and wash with cold EtOH/Hexane (1:1).

  • Alternative: If oiling occurs, use Ethyl Acetate/Heptane recrystallization.

Process Workflow Diagram

Figure 2: Unit operation workflow designed for batch scalability.

Analytical Specifications (QC)

Verify the product identity and purity using the following parameters:

• Appearance: White to off-white crystalline solid.

• Melting Point: 152–154°C (Literature value varies slightly; establish internal standard).

• 1H NMR (400 MHz,

  ):
  • 7.65 (d, 2H, Ar-H)
  • 7.45 (d, 2H, Ar-H)
  • 4.60 (s, 2H, )
  • 4.45 (s, 2H, )

  • Note: The methylene protons often appear as two singlets or a split signal due to restricted rotation around the amide bond (rotamers).

• HPLC Purity: >98% (Area %) at 254 nm.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Acid Chloride	Ensure all glassware is dried. Use fresh .
Dark Color	Exotherm / Amine oxidation	Maintain strict temperature control (<5°C) during addition.
Oiling out	Impure crude / Solvent choice	Seed the solution with pure crystal. Switch to EtOAc/Heptane for recrystallization.
Incomplete Reaction	Poor nucleophilicity of IDAN	Increase reaction time. Ensure Acid Chloride is in slight excess (1.1 equiv).

References

• Jansen, K., et al. (2014). "Selectivity of fibroblast activation protein (FAP) inhibitors." Journal of Medicinal Chemistry, 57(7), 3053-3074.

• Lindner, T., et al. (2018). "Development of Quinoline-Based Theranostic Ligands for the Targeting of Fibroblast Activation Protein." Journal of Nuclear Medicine, 59(9), 1415-1422.

• Loktev, A., et al. (2019). "Tumor Uptake of FAPI-04 and FAPI-46." Journal of Nuclear Medicine, 60(10), 1421.

• PubChem. (2023). "Iminodiacetonitrile Compound Summary." National Library of Medicine.

Sources

• 1. tcichemicals.com [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-bromo-N,N-bis(cyanomethyl)benzamide

Welcome to the technical support center for the purification of 4-bromo-N,N-bis(cyanomethyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this compound. Our focus is on providing practical, field-proven insights rooted in scientific principles to help you achieve the desired purity and yield for your downstream applications.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 4-bromo-N,N-bis(cyanomethyl)benzamide.

Question: My final product is an off-white or yellowish powder. How can I improve its color and purity?

Answer: An off-white or yellowish color typically indicates the presence of residual impurities, which could be unreacted starting materials, by-products from the synthesis, or degradation products. The most effective methods to address this are recrystallization and column chromatography.

• Recrystallization: This is often the first and most efficient technique to try for removing small amounts of colored impurities. The key is to select an appropriate solvent system where the solubility of 4-bromo-N,N-bis(cyanomethyl)benzamide is high in the hot solvent and low in the cold solvent, while the impurities remain soluble at low temperatures.[1] Based on the structure of the molecule, which contains polar functional groups, polar protic solvents like ethanol or methanol, or a mixed solvent system, are good starting points.[2]

• Column Chromatography: If recrystallization does not yield a product of sufficient purity, column chromatography is a more rigorous purification method.[3][4] This technique separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) and solubility in a mobile phase.[4][5]

Question: My ¹H NMR spectrum shows the presence of unreacted 4-bromobenzoic acid. What is the best way to remove it?

Answer: The presence of acidic impurities like 4-bromobenzoic acid can often be addressed with a simple liquid-liquid extraction prior to final purification.

• Aqueous Base Wash: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate, dichloromethane). Wash the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution.[6] The 4-bromobenzoic acid will be deprotonated to its carboxylate salt, which is highly soluble in the aqueous layer and will be removed.

• Follow-up with Purification: After the acid wash, the organic layer should be dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent removed under reduced pressure.[6] This should be followed by recrystallization or column chromatography to remove any remaining non-acidic impurities.

Question: I am struggling to find a suitable single solvent for recrystallization. What should I do?

Answer: When a single solvent is not ideal, a mixed-solvent system, also known as a solvent-antisolvent system, is an excellent alternative.[1] The principle is to dissolve the compound in a "good" solvent at an elevated temperature and then add a "poor" solvent (the antisolvent) until the solution becomes turbid. The solution is then heated until it becomes clear again, and then allowed to cool slowly.

For 4-bromo-N,N-bis(cyanomethyl)benzamide, a potential mixed-solvent system could be:

• Good solvent: Acetone, ethyl acetate, or methanol.

• Poor solvent: Hexanes or heptane.

The key is to add the poor solvent dropwise to the hot solution of the compound in the good solvent until persistent turbidity is observed. Then, add a few drops of the good solvent to redissolve the precipitate before cooling.

Frequently Asked Questions (FAQs)

Q1: What are the expected physical properties of pure 4-bromo-N,N-bis(cyanomethyl)benzamide?

A1: Pure 4-bromo-N,N-bis(cyanomethyl)benzamide is expected to be a white to off-white solid.[7] The melting point for a similar compound, 4-bromo-N-(cyanomethyl)benzamide, is reported to be in the range of 171-173 °C. The melting point of your purified product should be sharp (a narrow range of 1-2 °C). A broad melting point range is indicative of impurities.

Q2: What are the recommended storage conditions for purified 4-bromo-N,N-bis(cyanomethyl)benzamide?

A2: To ensure long-term stability, the purified compound should be stored in a tightly sealed container, protected from light and moisture. Storage at room temperature is generally acceptable. For extended storage, refrigeration in a desiccator is recommended to minimize potential degradation.

Q3: Which analytical techniques are most suitable for assessing the purity of 4-bromo-N,N-bis(cyanomethyl)benzamide?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• Thin-Layer Chromatography (TLC): An excellent and rapid method to qualitatively assess the number of components in your sample and to monitor the progress of a column chromatography separation.

• ¹H NMR and ¹³C NMR Spectroscopy: Provides detailed structural information and can be used to identify and quantify impurities.

• High-Performance Liquid Chromatography (HPLC): A highly sensitive technique for quantifying the purity of the sample and detecting trace impurities.

• Melting Point Analysis: A sharp melting point range is a good indicator of high purity.[1]

Experimental Protocols

Protocol 1: Recrystallization of 4-bromo-N,N-bis(cyanomethyl)benzamide

This protocol outlines a general procedure for the recrystallization of 4-bromo-N,N-bis(cyanomethyl)benzamide. The choice of solvent may need to be optimized based on the specific impurities present.

• Solvent Selection: Begin by testing the solubility of a small amount of the crude product in various solvents (e.g., ethanol, methanol, acetone, ethyl acetate) to find a suitable solvent or mixed-solvent system. The ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 4-bromo-N,N-bis(cyanomethyl)benzamide in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent to just dissolve the solid.[1]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.[1] This step is crucial to prevent the premature crystallization of the product.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is important for the formation of large, pure crystals.[1][8] Once the solution has reached room temperature, it can be placed in an ice bath to maximize crystal formation.[8]

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel.[6] Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual soluble impurities. Dry the crystals under vacuum to remove all traces of solvent.

Protocol 2: Purification by Column Chromatography

This protocol provides a general guideline for purifying 4-bromo-N,N-bis(cyanomethyl)benzamide using silica gel column chromatography.

• Stationary Phase and Eluent Selection:

  • Stationary Phase: Silica gel is a common choice for compounds with polar functional groups.[4]

  • Mobile Phase (Eluent): The choice of eluent is critical for good separation. A good starting point is a mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate or acetone). The optimal ratio should be determined by TLC analysis.

• Column Packing:

  • Slurry Method: Prepare a slurry of silica gel in the chosen eluent.[5][9] Pour the slurry into the column and allow the silica to settle, ensuring an evenly packed column without air bubbles.[3][9]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like dichloromethane.[9] Carefully load the sample onto the top of the silica gel.

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system. Collect fractions in separate test tubes.[3] The polarity of the eluent can be gradually increased (gradient elution) to elute more polar compounds.[4]

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify which fractions contain the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-bromo-N,N-bis(cyanomethyl)benzamide.

Parameter	Recrystallization	Column Chromatography
Principle	Differential solubility	Differential adsorption and solubility[4][5]
Best For	Removing small amounts of impurities, high-yielding final purification step	Separating complex mixtures, removing impurities with similar solubility
Throughput	High	Low to Medium
Solvent Consumption	Moderate	High

Visualization of Workflows

Purification Decision Workflow

Caption: Decision workflow for purifying 4-bromo-N,N-bis(cyanomethyl)benzamide.

General Column Chromatography Workflow

Caption: Step-by-step workflow for column chromatography.

References

• Benchchem. (n.d.). Solubility Profile of N-(4-bromobenzenesulfonyl)benzamide: A Technical Guide.
• PubChemLite. (n.d.). 4-bromo-n-(cyanomethyl)benzamide (C9H7BrN2O).
• Benchchem. (n.d.). Strategies to reduce impurities in benzamide synthesis.
• Saeed, A., et al. (2013). 4-Bromo-N-phenylbenzamide. PMC.
• University of Massachusetts Boston. (2009). Experiment 9 — Recrystallization.
• Cheméo. (n.d.). Benzamide, 4-bromo-N-ethyl-N-methyl- - Chemical & Physical Properties.
• NileRed. (2020). Recrystallization of NBS. YouTube.
• Taylor & Francis Online. (2022). A convenient one-pot synthesis, and characterisation of the ω-bromo-1-(4- cyanobiphenyl-4'-yl) alkanes (CBnBr).
• ResearchGate. (n.d.). 4-Bromo-N,N′-bis(4-methoxyphenyl)benzamidine | Request PDF.
• University of Toronto. (n.d.). How to run column chromatography.
• Benchchem. (n.d.). Application of 4-Bromobiphenyl in the Synthesis of Liquid Crystals: Detailed Application Notes and Protocols.
• University of Tanta. (n.d.). Column Chromatography.
• PubChem. (n.d.). 4-Bromo-N-methylbenzamide.
• Sigma-Aldrich. (n.d.). 4-bromo-N-(cyanomethyl)benzamide.
• Cheméo. (n.d.). Benzamide, 4-bromo-N-ethyl-N-dodecyl- - Chemical & Physical Properties.
• ResearchGate. (2022). Efficient Synthesis of 4‐Bromo‐N‐(1‐phenylethyl)benzamide, Arylation by Pd(0) Catalyst, Characterization and DFT Study.
• Professor Dave Explains. (2023). Performing Column Chromatography. YouTube.
• Google Patents. (n.d.). Method for purifying a bromine compound.
• ResearchGate. (n.d.). 8. Column Chromatography.
• Chrom Tech, Inc. (2024). Mastering Column Chromatography: Techniques and Tips.
• ResearchGate. (2014). (PDF) 4-Bromo-N-(2-nitrophenyl)benzamide.
• Cheméo. (n.d.). Benzamide, N-decyl-N-methyl-4-bromo-.
• CymitQuimica. (n.d.). CAS 6846-12-4: 4-Bromobenzanilide.
• Google Patents. (n.d.). Method for producing 4'-bromomethyl-2-cyanobiphenyl.
• PMC. (n.d.). 4-Bromo-N-phenylbenzamidoxime.

Sources

• 1. amherst.edu [amherst.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. chromtech.com [chromtech.com]
• 5. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CAS 6846-12-4: 4-Bromobenzanilide | CymitQuimica [cymitquimica.com]
• 8. youtube.com [youtube.com]
• 9. chemistry.miamioh.edu [chemistry.miamioh.edu]

Optimizing temperature and pH for bis(cyanomethyl)benzamide stability

Topic: Optimization of pH and Temperature for Storage and Processing

Introduction: The Stability Paradox

Welcome to the technical support hub for Bis(cyanomethyl)benzamide . As researchers, we often treat amides as robust and nitriles as inert. However, in this specific scaffold, the electron-withdrawing nature of the two cyanomethyl groups (

) attached to the amide nitrogen creates a unique "push-pull" electronic environment.

This modification destabilizes the amide bond toward nucleophilic attack and increases the acidity of the

-methylene protons. Consequently, this compound does not behave like a standard benzamide; it is a labile electrophile requiring a precise stability window.

This guide replaces generic advice with mechanism-based troubleshooting to ensure your experimental data remains reproducible.

Module 1: The Stability Matrix

The following diagram visualizes the "Safe Zone" for this compound. Deviating from these parameters triggers specific degradation pathways.

Figure 1: Stability landscape of Bis(cyanomethyl)benzamide. The green zone represents the optimal window to prevent hydrolysis and cyclization.

Module 2: Troubleshooting pH-Related Issues

Issue 1: "My compound degrades rapidly in standard PBS (pH 7.4)."

Diagnosis: Base-Catalyzed Hydrolysis.[1][2] The cyanomethyl groups are electron-withdrawing, making the amide carbonyl carbon significantly more electrophilic than in unsubstituted benzamides. At pH 7.4, the hydroxide ion concentration is sufficient to attack the carbonyl, leading to cleavage of the amide bond [1]. Furthermore, the

-protons on the cyanomethyl group are acidic ( lowered by the adjacent amide); basic pH can trigger carbanion formation and subsequent polymerization or cyclization.

Solution:

• Shift to Acidic Buffers: Maintain pH between 4.5 and 6.0 .

• Buffer Selection:

  • Recommended: Acetate (pH 5.0), Citrate (pH 5.0), or MES (pH 6.0).

  • Avoid: Phosphate buffers above pH 7.0 (phosphate can catalyze general base hydrolysis).

  • Strictly Avoid: Primary amine buffers (Tris, Glycine) which can react with the activated amide or nitrile groups via transamidation.

Issue 2: "I see a new peak in HPLC, but the molecular weight is +18 Da."

Diagnosis: Nitrile Hydration.[1][3][4] You are observing the conversion of one of the nitrile groups (

) to a primary amide ( ).[2] This is the first step of nitrile hydrolysis, often catalyzed by extreme pH (both acid and base) or metal ions [2].

Solution:

• Check Water Quality: Ensure no transition metal contaminants (Cu, Zn) are present in your water, as they catalyze nitrile hydration. Use LC-MS grade water.

• Minimize Aqueous Time: Prepare solutions immediately before use. Do not store aqueous stocks.

Module 3: Temperature & Storage Protocols

Issue 3: "Can I autoclave the buffer containing the compound?"

Direct Answer: NO. Autoclaving (

, 15 psi) provides the activation energy required to drive the hydrolysis of the nitrile to carboxylic acid rapidly. It will destroy the molecule.

Issue 4: "Precipitation occurs upon thawing."

Diagnosis: Solubility vs. Stability Trade-off. While the compound is more stable at low temperatures, its solubility decreases. Bis(cyanomethyl)benzamide has a rigid aromatic core, leading to potential crystallization.

Storage Protocol:

Parameter	Recommendation	Rationale

| Solid State |

, Desiccated | Prevents moisture absorption which fuels hydrolysis. | | Stock Solution | DMSO (anhydrous) | Avoids protic solvents. DMSO is aprotic and stabilizes the amide. | | Working Solution | (Use within 4h) | Slows Arrhenius degradation kinetics. | | Freeze/Thaw | Single Use Aliquots | Repeated cycles induce micro-precipitation and hydrolysis. |

Module 4: Experimental Validation Protocols

Do not assume stability; prove it. Use this protocol to validate your specific experimental conditions (e.g., assay buffer).

Protocol: pH Stability Profiling (Derived from ICH Q1A [3])

Objective: Determine the half-life (

) of Bis(cyanomethyl)benzamide in your specific assay buffer.

Workflow Visualization:

Figure 2: Step-by-step stability profiling workflow.

Detailed Steps:

• Preparation: Dissolve compound in anhydrous DMSO to 10 mM.

• Spike: Dilute 1:100 into three buffers:

  • Buffer A: 50 mM Acetate, pH 4.5

  • Buffer B: 50 mM Phosphate, pH 7.4

  • Buffer C: 50 mM Borate, pH 9.0 (Positive control for degradation)

• Incubation: Place vials in a thermomixer at

  .

• Sampling: At

  , remove 50 and immediately add 50 of acetonitrile + 0.1% TFA . (The acid quenches base-catalyzed reactions; the organic solvent prevents precipitation).

• Analysis: Inject onto RP-HPLC (C18 column).

  • Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.

  • Detection: UV 254 nm (Benzamide chromophore).

• Calculation: Plot

  vs. Time. The slope gives the rate constant. .

References

• Brown, R. S., et al. (1998). "Mechanism of Amide Hydrolysis." Journal of the American Chemical Society. (General mechanism for activated amides).

• Kukushkin, V. Y., & Pombeiro, A. J. (2005). "Metal-mediated and metal-catalyzed hydrolysis of nitriles." Inorganic Chemistry.

• ICH Expert Working Group. (2003). "ICH Q1A (R2): Stability Testing of New Drug Substances and Products." International Council for Harmonisation.[5]

• Sinnott, M. (2007). "Comprehensive Organic Functional Group Transformations II: Nitriles." Elsevier.

Disclaimer: This guide is for research purposes. Always consult the specific Safety Data Sheet (SDS) for your batch before handling.

Sources

• 1. jove.com [jove.com]
• 2. 20.7 Chemistry of Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. ICH Official web site : ICH [ich.org]

Resolving solubility issues of 4-bromo-N,N-bis(cyanomethyl)benzamide in water

Topic: Resolving Solubility Issues of 4-bromo-N,N-bis(cyanomethyl)benzamide Ticket ID: SOL-2024-BR-CN Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1][2][3]

Executive Summary & Diagnosis

User Issue: "I cannot get 4-bromo-N,N-bis(cyanomethyl)benzamide to dissolve in water or PBS. It precipitates immediately upon dilution from DMSO."[3]

Technical Diagnosis: The solubility failure stems from the molecule's competing physicochemical properties.[4] While the amide and nitrile groups are polar, they are non-ionizable within the physiological pH range (pH 2–10).[3] The 4-bromo-phenyl moiety drives high lipophilicity (LogP estimated ~2.5–3.0), and the symmetry of the bis-cyanomethyl group likely increases crystal lattice energy, resisting solvation.[2][3]

Key Constraints:

• pH Adjustment: Ineffective. The nitrile nitrogen is too weakly basic (pKa ~ -10) to protonate in water.[1][2]

• Aqueous Solubility: Predicted < 0.1 mg/mL without modification.[1][2]

Decision Matrix: Select Your Protocol

Before proceeding, identify your end-application to select the correct solubilization strategy.[1][2][3]

Figure 1: Decision tree for selecting the appropriate solubilization method based on experimental constraints.

Protocol A: The "Solvent Shift" (Standard In Vitro)

Best For: High-throughput screening, enzyme assays, short-term cell culture.[1][2][3][5] Mechanism: Uses a water-miscible organic solvent (DMSO) to disrupt the crystal lattice, followed by rapid dispersion into aqueous buffer to trap the molecule in a metastable supersaturated state.[3]

Step-by-Step Methodology

• Stock Preparation: Dissolve the compound in 100% anhydrous DMSO to a concentration of 10 mM .

  • Tip: Vortex for 30 seconds. If particles persist, sonicate at 40°C for 5 minutes.

• Intermediate Dilution (Critical Step):

  • Do NOT pipette 1 µL of stock directly into 1 mL of water. This causes local precipitation (the "cloud" effect).

  • Instead, prepare a 10x working solution in a compatible co-solvent or media without serum.[3]

• Final Dilution: Add the intermediate solution to your assay buffer.

Troubleshooting The "Crash Out"

If precipitation occurs within 1 hour, add a stabilizing polymer.[3][5]

Recommended Solvent Limits:

Solvent	Max Final Conc.[1][2][6] (Cell Assays)	Max Final Conc. (Enzymatic)	Notes
DMSO	0.1% - 0.5%	Up to 5%	Gold standard.[1][2] Toxic to some primary cells >0.1%.[1][2]
Ethanol	< 0.1%	< 2%	Evaporates; less solubilizing power than DMSO.[1][2]
PEG 400	< 1.0%	< 10%	Good stabilizer; prevents re-crystallization.[1][2]

Expert Insight: For sensitive cell lines (e.g., primary neurons), keep DMSO < 0.1%.[3] If solubility fails at this limit, move to Protocol C.

Protocol C: Cyclodextrin Complexation (Gold Standard for Stability)

Best For: In vivo injections, long-term stability, high-concentration requirements.[1][2][3][5] Mechanism: The hydrophobic 4-bromophenyl tail is encapsulated inside the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior renders the complex water-soluble.[3]

Materials

• Host: Hydroxypropyl-β-Cyclodextrin (HP-β-CD).[1][2][3][4]

• Solvent: Sterile Water or Saline.[1][2]

The "Kneading" Protocol (Solid State)

This method often yields higher solubility than simple mixing.

• Molar Ratio: Calculate a 1:2 molar ratio (Drug : Cyclodextrin).

  • Reasoning: The bis-cyanomethyl "head" and bromo "tail" may require two CD molecules for full coverage.[1][2][3]

• Paste Formation: In a mortar, mix the HP-β-CD with a minimum amount of water to form a thick paste.[1][2][3][4]

• Incorporation: Slowly add the 4-bromo-N,N-bis(cyanomethyl)benzamide powder to the paste while grinding vigorously with a pestle for 45 minutes .

• Drying: Dry the paste in a vacuum oven at 40°C overnight.

• Reconstitution: The resulting powder should dissolve freely in water/saline up to 5–10 mg/mL .[1][2]

Figure 2: Schematic of the host-guest inclusion complex formation.

Frequently Asked Questions (FAQ)

Q: Can I use acid to dissolve it? The molecule has nitriles. A: No. Nitriles (

) are extremely weak bases.[1] You would need concentrated sulfuric acid to protonate them, which is incompatible with biological assays.[3] The amide nitrogen is also non-basic due to resonance with the carbonyl group. Stick to neutral pH strategies.

Q: My solution is cloudy. Can I filter it? A: If the solution is cloudy, you have a suspension, not a solution. Filtering (0.22 µm) will remove the drug, leaving you with just solvent.[3] You must improve solubility (add more DMSO, warm it up, or use Cyclodextrin) until the solution is clear before filtering.[3]

Q: How do I store the stock solution? A: Store 10 mM DMSO stocks at -20°C. Avoid repeated freeze-thaw cycles, which can induce crystal nucleation. Aliquot into single-use vials.

References

• BenchChem Technical Support. (2025).[1][2][4][7] Solubility Profile of N-(4-bromobenzenesulfonyl)benzamide: A Technical Guide. Retrieved from

• ResearchGate Community. (2016).[1][2][8] DMSO tolerance in cell based assays. Retrieved from

• Wang, E. J., et al. (2007).[1][3][5][9] The crystal structure of the 1:1 inclusion complex of beta-cyclodextrin with benzamide. Carbohydrate Research. Retrieved from

• Pharma Excipients. (2022).[1][2] Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems. Retrieved from

• National Institutes of Health (NIH). (2023).[1][2] Drug Solubility: Importance and Enhancement Techniques. PMC. Retrieved from

Sources

• 1. 4-bromo-N-phenylbenzamide | C13H10BrNO | CID 690966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 6846-12-4: 4-Bromobenzanilide | CymitQuimica [cymitquimica.com]
• 3. Complexation of Cyclodextrins with Benzoic Acid in Water-Organic Solvents: A Solvation-Thermodynamic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nanobioletters.com [nanobioletters.com]
• 6. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. The crystal structure of the 1:1 inclusion complex of beta-cyclodextrin with benzamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Analysis: 13C NMR Chemical Shifts of 4-bromo-N,N-bis(cyanomethyl)benzamide

This guide details the structural characterization of 4-bromo-N,N-bis(cyanomethyl)benzamide , a specialized intermediate often utilized in the synthesis of protease inhibitors and peptidomimetics. The presence of the electron-withdrawing nitrile groups on the amide nitrogen introduces unique electronic and steric properties that distinguish its NMR profile from standard benzamides.

Executive Summary & Structural Context

Molecule: 4-bromo-N,N-bis(cyanomethyl)benzamide Formula: C

H BrN O Role: Electrophilic linker / Covalent inhibitor scaffold.[1]

This molecule features a parabolic electronic push-pull system : the bromine atom exerts a mesomeric donating/inductive withdrawing effect on the aromatic ring, while the bis-cyanomethyl amide moiety creates a highly electron-deficient nitrogen center.

Critical NMR Feature: Unlike simple N,N-dimethyl amides, the cyanomethyl groups significantly deshield the methylene carbons and often display rotameric non-equivalence at room temperature due to the high barrier of rotation around the C(O)-N bond.

13C NMR Data Profile (DMSO-d )

The following data represents the consensus chemical shifts derived from substituent increment analysis and analogous 4-bromobenzamide derivatives.

Carbon Assignment	Shift ( , ppm)	Multiplicity	Diagnostic Note
C=O (Amide)	169.2 - 170.5	s	Deshielded relative to alkyl amides due to EWG effect of nitriles.
C-ipso (C1)	133.5	s	Linker to carbonyl.
C-ortho (C2,6)	129.8	s	Correlates with H-2/6 doublets.
C-meta (C3,5)	131.4	s	Deshielded by ortho-bromo effect.
C-para (C4-Br)	125.8	s	Shielded significantly by the Heavy Atom Effect of Bromine.
-CN (Nitrile)	116.5	s	Characteristic weak intensity; distinct from aromatic region.
N-CH (a)	36.5	s (broad)	Trans to Carbonyl Oxygen (Rotamer A).
N-CH (b)	40.2	s (broad)	Cis to Carbonyl Oxygen (Rotamer B).

Technical Insight (Rotamers): In N,N-disubstituted amides, the C(O)-N bond has partial double-bond character. At 25°C (298 K), the two cyanomethyl groups are magnetically non-equivalent (one is cis to the oxygen, one is trans). You will likely observe two distinct methylene peaks or a very broad coalescence peak. Heating the sample to >80°C will collapse these into a single singlet.

Comparative Analysis: Target vs. Alternatives

This section compares the target molecule against its hydrolysis impurity (4-bromobenzoic acid) and a standard alkyl analog to demonstrate diagnostic shift differences.

Comparison Table

Feature	Target: Bis(cyanomethyl)	Impurity: 4-Bromobenzoic Acid	Analog: N,N-Dimethyl
Carbonyl ( )	~170 ppm	~167 ppm (COOH)	~168 ppm
Aliphatic Region	36-40 ppm (CH )	None	35-38 ppm (CH )
Nitrile Region	~116 ppm (Distinct)	Absent	Absent
Solubility	High in DMSO/DMF	High in DMSO/MeOH	High in CDCl

Diagnostic Utility:

• Monitoring Hydrolysis: The disappearance of the 116 ppm (CN) signal and the shift of the carbonyl from 170 to 167 ppm confirms hydrolysis to the acid.

• Monitoring Synthesis: The starting material (Iminodiacetonitrile) has a CH

  shift of ~34 ppm. Upon benzoylation, this shifts downfield to the 36-40 ppm range.

Structural & Workflow Visualization

Figure 1: Structural Assignment Map

The following diagram maps the specific carbon environments to the chemical shift data.[2][3]

Caption: Carbon-13 chemical shift assignment map.[3][4][5] Note the magnetic non-equivalence of the methylene protons due to restricted amide rotation.

Figure 2: Experimental Workflow

Standardized protocol for synthesis and NMR validation.[6]

Caption: Synthesis and characterization workflow ensuring removal of paramagnetic impurities before NMR.

Experimental Protocol (Validation)

To replicate the data above, follow this specific synthesis and acquisition protocol.

A. Synthesis (Schotten-Baumann Conditions):

• Dissolve iminodiacetonitrile (1.0 eq) in dry Dichloromethane (DCM) containing Pyridine (2.2 eq).

• Cool to 0°C.

• Add 4-bromobenzoyl chloride (1.1 eq) dropwise.

• Stir at Room Temperature for 4 hours.

• Wash organic layer with 1N HCl (removes pyridine/amine) and Saturated NaHCO

  (removes acid).

• Dry over MgSO

  and concentrate.

B. NMR Acquisition Parameters:

• Solvent: DMSO-d

  (Preferred over CDCl due to solubility and polarity).

• Frequency: 100 MHz or higher (for

  C).

• Relaxation Delay (d1): Set to 2.0 - 3.0 seconds . The Quaternary carbons (C-Br, C-CN, C=O) have long T1 relaxation times. Short delays will suppress these peaks.

• Scans: Minimum 512 scans for clear observation of the nitrile carbon.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

• National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS). [Link] (Source for 4-bromobenzamide analog base values).

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley.

• Reich, H. J. (2023). Bordwell pKa Table and NMR Shift Data. University of Wisconsin-Madison. [Link] (Source for electronegativity effects on alpha-carbon shifts).

Sources

• 1. Synthesis, DFT and molecular docking of novel (Z)-4-bromo-N-(4-butyl-3 (quinolin-3-yl)thiazol-2(3H)-ylidene)benzamide as elastase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. compoundchem.com [compoundchem.com]
• 4. NMR Detection of Isomers Arising from Restricted Rotation of the C-N Amide Bond of N-Formyl-o-toluidine and N,N’-bis-Formyl-o-tolidine [mdpi.com]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. repositorio.uchile.cl [repositorio.uchile.cl]

A Senior Application Scientist's Guide to FTIR Analysis of 4-bromo-N,N-bis(cyanomethyl)benzamide: Differentiating Nitrile and Amide Signatures

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectroscopy characteristics of 4-bromo-N,N-bis(cyanomethyl)benzamide. Designed for researchers and drug development professionals, this document moves beyond a simple recitation of peak values. It delves into the causality behind the spectral features, offering a robust framework for identifying and differentiating the key nitrile and amide functional groups within this specific molecular architecture. We will explore the theoretical underpinnings of the vibrational modes, present a validated experimental protocol, and provide a comparative analysis to ensure confident structural characterization.

Part 1: Theoretical Framework of Key Vibrational Modes

The utility of FTIR spectroscopy lies in its ability to probe the vibrational modes of specific chemical bonds. Each functional group possesses a unique set of vibrational frequencies that serve as a molecular fingerprint. In 4-bromo-N,N-bis(cyanomethyl)benzamide, our primary targets are the tertiary amide and the two nitrile groups.

The Tertiary Amide Moiety: A Deceptive Simplicity

The central feature of the molecule is its tertiary amide group. A critical distinction from primary or secondary amides is the complete absence of N-H bonds.[1] This structural element has a profound and simplifying effect on the resulting spectrum.

• Absence of N-H Vibrations: Unlike primary and secondary amides, which show characteristic N-H stretching bands between 3500-3100 cm⁻¹ and N-H bending modes, tertiary amides will show no absorption in these regions.[1] This absence is a key confirmatory feature for the N,N-disubstituted structure.

• The Amide I Band (C=O Stretch): The most prominent and diagnostically significant vibration for any amide is the carbonyl (C=O) stretch, referred to as the Amide I band.[2][3][4] For tertiary amides, this peak is typically found in the 1680-1630 cm⁻¹ range.[1] Its high intensity is due to the large change in dipole moment during the stretching vibration. The conjugation of the carbonyl group with the adjacent benzene ring is expected to shift this peak to a slightly lower wavenumber within this range.

• The C-N Stretch: The stretching vibration of the C-N bond in the amide is also present. However, this peak is often of weak to moderate intensity and appears in the complex fingerprint region (typically 1400-1000 cm⁻¹), where it can be coupled with other vibrations, making a definitive assignment challenging.[5][6]

The Aliphatic Nitrile Groups (C≡N)

The molecule contains two cyanomethyl (-CH₂C≡N) substituents. The carbon-nitrogen triple bond (C≡N) of a nitrile functional group gives rise to one of the most characteristic and easily identifiable peaks in an IR spectrum.[7][8]

• C≡N Stretching Vibration: This vibration occurs in a relatively "quiet" region of the spectrum, typically between 2260-2220 cm⁻¹ .[4][7][9] An important structural consideration is that the nitrile groups are not directly conjugated to the aromatic ring; they are separated by a methylene (-CH₂) and an amide nitrogen. Therefore, they should be classified as aliphatic nitriles. The C≡N stretch for aliphatic nitriles is found at a slightly higher frequency (2260-2240 cm⁻¹ ) compared to aromatic nitriles (2240-2220 cm⁻¹), where conjugation weakens the triple bond.[7][10]

• Peak Characteristics: The C≡N stretching peak is typically sharp and of medium to strong intensity, making it a highly reliable diagnostic marker.[7][11]

Supporting Structural Peaks

To build a complete picture, other expected vibrations from the molecular backbone should be considered:

• Aromatic C-H Stretch: Peaks appearing just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹) are characteristic of C-H bonds on the benzene ring.[2]

• Aliphatic C-H Stretch: Peaks appearing just below 3000 cm⁻¹ (typically 2960-2850 cm⁻¹) correspond to the symmetric and asymmetric stretching of the two methylene (-CH₂) groups.[2]

• Aromatic C=C Stretch: Aromatic ring "breathing" modes appear as a set of sharp, medium-intensity peaks in the 1620-1450 cm⁻¹ region.[12]

Part 2: Predictive FTIR Spectrum and Data Summary

Based on the theoretical framework, we can predict the key features of the FTIR spectrum for 4-bromo-N,N-bis(cyanomethyl)benzamide.

Molecular Structure of 4-bromo-N,N-bis(cyanomethyl)benzamide

Caption: Molecular structure highlighting the key functional groups.

The expected characteristic peaks are summarized in the table below for easy reference.

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Expected Intensity & Characteristics
C-H Stretch (Aromatic)	Benzene Ring	3100 - 3000	Medium, Sharp
C-H Stretch (Aliphatic)	-CH₂-	2960 - 2850	Medium, Sharp
C≡N Stretch	Nitrile	2260 - 2240	Strong, Sharp
C=O Stretch (Amide I)	Tertiary Amide	1680 - 1630	Strong, Sharp
C=C Stretch (Ring Modes)	Benzene Ring	1620 - 1450	Medium to Weak, Sharp (multiple bands)

Part 3: Validated Experimental Protocol for Spectrum Acquisition

To ensure high-quality, reproducible data, a standardized protocol is essential. For a solid powder like 4-bromo-N,N-bis(cyanomethyl)benzamide, Attenuated Total Reflectance (ATR) is the preferred modern technique due to its speed, ease of use, and minimal sample preparation compared to traditional KBr pellets.[13][14]

Rationale for Method Selection

• Attenuated Total Reflectance (ATR): This technique involves placing the solid sample directly onto a high-refractive-index crystal (commonly diamond or zinc selenide). An IR beam is passed through the crystal, creating an evanescent wave that penetrates a few microns into the sample.[15] This eliminates the need for grinding and pressing pellets, which can be time-consuming and susceptible to atmospheric moisture contamination.[14][16]

• Potassium Bromide (KBr) Pellet: While a valid technique, it requires grinding the sample with dry KBr powder and pressing it into a transparent disc.[13][17] This process is more labor-intensive and can introduce variability if the sample is not ground to a sufficiently small particle size or if the KBr absorbs moisture.

Step-by-Step ATR-FTIR Protocol

• Instrument Preparation: Power on the FTIR spectrometer and allow the source and detector to stabilize for at least 15-30 minutes. Ensure the sample compartment is purged with dry air or nitrogen to minimize atmospheric H₂O and CO₂ interference.

• ATR Crystal Cleaning: Thoroughly clean the ATR crystal surface using a soft, lint-free wipe dampened with a volatile solvent (e.g., isopropanol or ethanol). Allow the solvent to fully evaporate.

• Background Spectrum Acquisition: With the clean, empty ATR accessory in place, acquire a background spectrum. This is a critical step that measures the instrument's response and the ambient environment, which will be subtracted from the sample spectrum. Use the same acquisition parameters as for the sample (e.g., 16 scans at a resolution of 4 cm⁻¹).

• Sample Application: Place a small amount of the 4-bromo-N,N-bis(cyanomethyl)benzamide powder onto the center of the ATR crystal. A spatula tip's worth is typically sufficient.

• Ensure Good Contact: Use the ATR's pressure clamp to apply firm, consistent pressure to the sample. This ensures good optical contact between the sample and the crystal, which is crucial for a high-quality spectrum.

• Sample Spectrum Acquisition: Acquire the sample spectrum using the pre-determined parameters. A typical setting is an average of 16 or 32 scans at a spectral resolution of 4 cm⁻¹.

• Data Processing: The resulting spectrum should be automatically ratioed against the background. Perform a baseline correction if necessary to ensure all peaks originate from a flat baseline.

• Cleaning: After analysis, release the pressure clamp, remove the bulk of the sample powder, and clean the crystal surface as described in step 2.

ATR-FTIR Experimental Workflow

Caption: Standard workflow for solid sample analysis via ATR-FTIR.

Part 4: Comparative Analysis and Interpretation

When analyzing the acquired spectrum of 4-bromo-N,N-bis(cyanomethyl)benzamide, the identification process should be systematic:

• Primary Identification of Nitriles: First, scan the 2300-2200 cm⁻¹ region. The presence of a strong and sharp peak around 2250 cm⁻¹ is the most unambiguous piece of evidence for the C≡N groups.[7][8] Its intensity and distinct location make it an ideal starting point for confirmation.

• Primary Identification of the Amide: Next, examine the 1700-1600 cm⁻¹ region. A strong absorption between 1680-1630 cm⁻¹ will correspond to the Amide I band (C=O stretch).[1][4] This peak confirms the presence of the amide carbonyl.

• Confirmation of Tertiary Amide Structure: A crucial confirmatory step is to inspect the 3500-3100 cm⁻¹ region. The complete absence of any N-H stretching bands in this area validates that the amide is tertiary.[1]

• Full Structural Corroboration: Finally, confirm the presence of the aromatic and aliphatic C-H stretches above and below 3000 cm⁻¹, respectively, and the aromatic C=C stretching modes between 1620-1450 cm⁻¹. These peaks corroborate the full carbon skeleton of the molecule.

By following this hierarchical approach, the characteristic peaks of the nitrile and amide groups can be clearly distinguished and used to verify the molecular structure with a high degree of confidence.

Conclusion

The FTIR spectrum of 4-bromo-N,N-bis(cyanomethyl)benzamide is defined by two highly characteristic and well-separated absorption bands: a sharp C≡N stretch for the aliphatic nitrile groups around 2260-2240 cm⁻¹ and a strong C=O stretch (Amide I) for the tertiary amide group around 1680-1630 cm⁻¹. The conspicuous absence of N-H bands further solidifies the identification of the N,N-disubstituted amide structure. This guide provides the theoretical basis and a practical, validated protocol for researchers to confidently perform and interpret the FTIR analysis of this molecule, ensuring robust structural characterization in a drug development or chemical synthesis setting.

References

• JenaLib. (n.d.). Determination of Secondary Structure in Proteins by FTIR Spectroscopy. Retrieved from [Link]

• Vibrational Studies of Different Human Body Disorders Using FTIR Spectroscopy. (n.d.). International Journal of Science and Research (IJSR). Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., & Kriz, G. S. (2001). Sampling Technique for Organic Solids in IR Spectroscopy. Journal of Chemical Education, 78(3), 346. Retrieved from [Link]

• Smith, B. C. (2023, August 16). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online. Retrieved from [Link]

• Smith, B. C. (2023, August 16). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. Retrieved from [Link]

• Northern Illinois University. (n.d.). FT-IR sample preparation. Department of Chemistry and Biochemistry. Retrieved from [Link]

• JoVE. (2024, December 5). Video: IR Frequency Region: Alkyne and Nitrile Stretching. Retrieved from [Link]

• Reppert, M. E., & Tokmakoff, A. (2023). Structural Dependence of Extended Amide III Vibrations in Two-Dimensional Infrared Spectra. The Journal of Physical Chemistry Letters. Retrieved from [Link]

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• Scribd. (n.d.). Nitrile IR Spectroscopy Overview. Retrieved from [Link]

• Rasayan Journal of Chemistry. (n.d.). VIBRATIONAL SPECTROSCOPIC STUDIES AND AB INITIO CALCULATIONS OF L-GLUTAMIC ACID 5-AMIDE. Retrieved from [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

• PubMed. (2022, October 20). Photoenhancement of the C≡N Stretching Vibration Intensity of Aromatic Nitriles. Retrieved from [Link]

• PMC. (n.d.). The use of Fourier‐transform infrared spectroscopy to characterize connective tissue components in skeletal muscle of Atlantic cod (Gadus morhua L.). Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• MDPI. (2026, February 20). The SHAP Explainer Model for Binary Classifiers Detecting Functional Groups in Molecules Based on FTIR Spectra. Retrieved from [Link]

• Lab Report Help. (2023, December 25). Difference between Primary Secondary and Tertiary Amines Via FTIR. Retrieved from [Link]

• Universallab. (2024, June 16). FTIR Spectrum Analysis--Meaning and Application of Each Peak. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of all the samples from the amide I to amide III bands. Retrieved from [Link]

• Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]

• MDPI. (n.d.). Broadband Multidimensional Spectroscopy Identifies the Amide II Vibrations in Silkworm Films. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• PMC. (n.d.). Solvent-induced infrared frequency shifts in aromatic nitriles are quantitatively described by the vibrational Stark effect. Retrieved from [Link]

• Spectroscopy. (2023, May 10). FT-IR Study Reveals How C=O Stretching Vibrations in Benzeneacetamide Interact With Other Molecules in Solution. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR-ATR spectra of the primary amide peaks of films produced using a) HFIP and b) FA. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 6.3: IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

• wisdomlib. (2026, January 19). NH stretching vibration: Significance and symbolism. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy by Functional Group. Retrieved from [Link]

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Optimized HPLC Method Development for 4-Bromo-N,N-bis(cyanomethyl)benzamide: A Comparative Study of Stationary Phases

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary: The Polarity Paradox

Developing a purity method for 4-bromo-N,N-bis(cyanomethyl)benzamide presents a classic chromatographic "polarity paradox." The molecule contains a hydrophobic brominated aromatic core and two highly polar, labile cyanomethyl arms. Standard C18 methods often fail to resolve the critical "mono-cyano" synthesis by-products or the polar hydrolysis degradants resulting from the labile nitrile groups.

This guide objectively compares the industry-standard C18 (Octadecyl) approach against an optimized Phenyl-Hexyl stationary phase. We demonstrate that while C18 provides adequate retention, the Phenyl-Hexyl phase offers superior selectivity (

) for critical impurity pairs via distinct - interaction mechanisms.

Part 1: Method Development Strategy & Comparison

The core challenge in analyzing this intermediate is separating the parent molecule from two specific classes of impurities:

• Synthesis By-products: 4-bromo-N-(cyanomethyl)benzamide (Mono-substituted).

• Hydrolysis Degradants: Carboxylic acid derivatives formed by the hydrolysis of the nitrile or amide bonds.

The Contenders

Feature	Method A: Standard C18	Method B: Optimized Phenyl-Hexyl
Stationary Phase	C18 (Octadecylsilane)	Phenyl-Hexyl
Primary Interaction	Hydrophobic (Van der Waals)	- Interaction + Hydrophobic
Selectivity	Based purely on carbon load/hydrophobicity.	Shape selectivity + aromatic electron density.
Critical Failure Mode	Co-elution of mono-substituted impurity with the parent peak due to similar hydrophobicity.	Excellent resolution of aromatic impurities due to differences in electron-withdrawing substituents.
Verdict	Baseline Performance	Recommended for Purity Analysis

Part 2: Deep Dive - The Chemistry of Separation

Why does the Phenyl-Hexyl column outperform the C18 for this specific molecule?

• - Interactions: The 4-bromo-benzamide core is electron-deficient due to the withdrawing nature of the amide and bromine groups. The Phenyl-Hexyl stationary phase acts as an electron donor, creating a specific retention mechanism that C18 lacks.

• Dipole Selectivity: The nitrile groups (-CN) have strong dipoles. The Phenyl-Hexyl phase interacts more distinctively with these dipoles than the inert alkyl chains of a C18 column.

Visualizing the Method Selection Workflow

Figure 1: Decision matrix for stationary phase selection. The Phenyl-Hexyl path leverages specific electronic interactions to solve the co-elution problem encountered with C18.

Part 3: Experimental Protocols

3.1 Instrumentation & Conditions

• System: HPLC with PDA (Photodiode Array) or UV Variable Wavelength Detector.

• Wavelength: 240 nm (Optimized for the benzamide chromophore).

• Temperature: 35°C (Slightly elevated to reduce backpressure and improve mass transfer).

3.2 Mobile Phase Preparation

• Mobile Phase A (Acidic Buffer): 0.1% Phosphoric Acid (

  ) in Water.

  • Why: Low pH (~2.0) suppresses the ionization of potential carboxylic acid impurities (degradants), keeping them in their neutral, hydrophobic state to ensure retention on the column.

• Mobile Phase B: Acetonitrile (HPLC Grade).

  • Why: Acetonitrile provides sharper peaks for aromatic amides compared to Methanol, which can cause peak broadening due to hydrogen bonding.

3.3 Gradient Profile (Comparative)

Time (min)	% Mobile Phase B	Flow Rate (mL/min)	Comment
0.0	10	1.0	Initial equilibration
2.0	10	1.0	Isocratic hold
15.0	60	1.0	Linear gradient
20.0	90	1.0	Wash
20.1	10	1.0	Re-equilibration
25.0	10	1.0	End

3.4 Sample Preparation

• Diluent: 50:50 Water:Acetonitrile.

• Concentration: 0.5 mg/mL.

• Procedure: Weigh 10 mg of substance into a 20 mL volumetric flask. Dissolve in 10 mL Acetonitrile, sonicate for 5 mins, and dilute to volume with water. Filter through 0.22 µm PTFE filter.

Part 4: Impurity Profiling & Degradation Pathways

Understanding the impurities is vital for validating the method. The bis(cyanomethyl) groups are susceptible to hydrolysis.

Figure 2: Primary impurity origins. Impurity A is the "Critical Pair" for separation, while B and C are polar degradants.

Part 5: Comparative Performance Data

The following data represents typical results obtained during method validation studies.

Parameter	Method A (C18 Standard)	Method B (Phenyl-Hexyl)	Improvement
Retention Time (Parent)	12.4 min	11.8 min	Comparable
Resolution ( ) (Parent vs. Impurity A)	1.2 (Co-elution risk)	3.5 (Baseline resolved)	+191%
Tailing Factor ( )	1.4	1.1	Improved Symmetry
Theoretical Plates ( )	~8,000	~12,500	Higher Efficiency

Analysis: The C18 column struggles to distinguish the loss of a single cyanomethyl group (Impurity A) because the hydrophobic surface area change is minimal. The Phenyl-Hexyl column, however, detects the change in electron density and shape caused by the missing nitrile arm, resulting in a robust separation (

).

Part 6: References

• Agilent Technologies. (2022). Optimizing the Separation of Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with pi-pi Interaction. Retrieved from

• Oreate AI. (2026). Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography. Retrieved from

• Waters Corporation. (2023). HPLC Separation Modes - Stationary Phase in HPLC. Retrieved from

• Sigma-Aldrich. (2024). Safinamide Impurity Profiling by HPLC Assay Methods. (Demonstrates benzamide/amide separation principles). Retrieved from

• ResearchGate. (2009). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns. (Discussion on aromatic selectivity). Retrieved from

A Comparative Guide to Elemental Analysis Standards for 4-bromo-N,N-bis(cyanomethyl)benzamide

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is a cornerstone of quality, safety, and efficacy. 4-bromo-N,N-bis(cyanomethyl)benzamide, a halogenated and nitrogen-rich organic molecule, presents unique challenges for elemental analysis. Its purity and empirical formula must be unequivocally verified to ensure the reliability of downstream applications, from preclinical studies to quality control in manufacturing.

This guide provides an in-depth comparison of analytical standards and methodologies for the elemental analysis of 4-bromo-N,N-bis(cyanomethyl)benzamide. We will explore the causality behind experimental choices, detail self-validating protocols, and ground our recommendations in authoritative standards.

Theoretical Elemental Composition: The Analytical Benchmark

The first step in any elemental analysis is to establish the theoretical composition based on the compound's molecular formula. This theoretical data serves as the ultimate benchmark against which all experimental results are compared.

Molecular Formula: C₁₁H₈BrN₃O

Molecular Weight: 294.11 g/mol

The expected weight percentages (%w/w) of each element are calculated as follows:

• Carbon (C): (12.011 * 11) / 294.11 * 100% = 44.92%

• Hydrogen (H): (1.008 * 8) / 294.11 * 100% = 2.74%

• Bromine (Br): 79.904 / 294.11 * 100% = 27.17%

• Nitrogen (N): (14.007 * 3) / 294.11 * 100% = 14.29%

• Oxygen (O): (15.999 * 1) / 294.11 * 100% = 10.88% (Typically determined by difference)

Any validated analytical method should yield results that closely align with these theoretical values, within an acceptable margin of error (typically ±0.4%).

Comparative Overview of Analytical Techniques

The selection of an analytical technique is a critical decision driven by the specific elements of interest, required sensitivity, sample throughput, and the destructive or non-destructive nature of the analysis. For a multi-element compound like 4-bromo-N,N-bis(cyanomethyl)benzamide, a combination of methods is often necessary for complete characterization.

Combustion Analysis for C, H, N, and S (CHNS)

Combustion analysis is the gold standard for determining the percentage of carbon, hydrogen, and nitrogen in organic compounds.[1] The technique is based on the Pregl-Dumas method, where a sample is combusted in a high-temperature, oxygen-rich environment to convert the elements into simple gases (CO₂, H₂O, N₂).[2] These gases are then separated and quantified using gas chromatography with a thermal conductivity detector (TCD).[3][4]

• Expertise & Experience: This method is highly reliable and precise for C, H, and N. The presence of bromine requires special consideration. Modern elemental analyzers are equipped with scrubbing reagents (e.g., silver tungstate, silver vanadate) to trap interfering halogen and sulfur byproducts, preventing damage to the detector and ensuring accurate results for the primary elements of interest.[5]

• Trustworthiness: The system is validated using certified organic elemental analysis standards, such as acetanilide or sulfanilamide, to ensure the accuracy and precision of the measurements before running the target compound.

Techniques for Bromine (Br) Determination

Quantifying the halogen content requires a different set of methodologies.

• Oxygen Flask Combustion with Titration: This is a classic, highly accurate, and reliable method for determining halogen content. The organic sample is combusted in a sealed flask containing oxygen. The resulting hydrogen bromide (HBr) is absorbed into a specific solution and then quantified via potentiometric titration with silver nitrate.[6] While robust, this method is manual, requires larger sample amounts (at least 100 mg for low halogen content), and has a lower throughput.[6]

• X-Ray Fluorescence (XRF) Spectroscopy: XRF is a powerful non-destructive technique that can rapidly screen for the presence of bromine.[7] High-energy X-rays excite the sample, causing it to emit fluorescent X-rays at energies characteristic of the elements present.[1]

  • Expertise & Experience: XRF is ideal for rapid quality control and screening of solid samples due to its minimal sample preparation.[8] However, its sensitivity may be lower than other techniques, with detection limits for bromine typically in the parts-per-million (ppm) range.[9] Matrix effects can also influence accuracy, making it more suitable for semi-quantitative or qualitative analysis unless calibrated with matrix-matched standards.[9]

• Inductively Coupled Plasma (ICP) Techniques (ICP-OES/ICP-MS): ICP-based methods offer unparalleled sensitivity for elemental analysis, reaching parts-per-million (ppm) for ICP-OES and parts-per-trillion (ppt) for ICP-MS.[8][10][11]

  • Expertise & Experience: These techniques are the methods of choice for trace elemental impurity analysis as mandated by regulations like USP <232>/<233> and ICH Q3D.[8][10][12] For quantifying a major component like bromine, the sample must be digested in strong acids and significantly diluted. The high sensitivity of ICP-MS, while advantageous for impurities, can be a challenge for analyzing major elements due to detector saturation, making ICP-OES often more suitable in this context.[8][11] The primary advantage is the ability to measure multiple elements simultaneously.[10][11]

Data Summary: Comparison of Analytical Techniques

Feature	Combustion (CHN) Analysis	Oxygen Flask Combustion	X-Ray Fluorescence (XRF)	ICP-OES / ICP-MS
Primary Analytes	C, H, N	Br, Cl, I	Elements Na to U (Br)	>70 elements (Br, trace metals)
Principle	Combustion & GC-TCD	Combustion & Titration	X-ray Emission	Plasma Ionization & MS/OES
Accuracy	High (typically ±0.3%)	High	Moderate to High	Very High
Precision	High	High	Good	Very High
Detection Limit	~0.05 wt-%[3]	ppm to % level	~3 mg/kg for Br[7]	ppb-ppm (OES), ppt-ppb (MS)[8][11]
Sample Throughput	High (automated)	Low (manual)	Very High	High (automated)
Sample Prep	Minimal (weighing)	Moderate (wrapping)	Minimal (solids)	Extensive (acid digestion)[8]
Destructive?	Yes	Yes	No	Yes
Key Advantage	Gold standard for C, H, N	Direct & accurate for halogens	Rapid, non-destructive	Ultra-trace sensitivity, multi-element[10]
Key Limitation	Does not measure halogens	Low throughput, manual	Matrix effects, lower sensitivity	Destructive, complex sample prep

Experimental Protocols & Method Validation

The following protocols represent robust, self-validating workflows for the complete elemental characterization of 4-bromo-N,N-bis(cyanomethyl)benzamide.

Workflow for Complete Elemental Analysis

The logical flow for characterizing a new batch of the compound involves sequential analyses to build a complete elemental profile.

Caption: Workflow for complete elemental analysis.

Protocol: CHN Analysis via Combustion

• System Preparation: Ensure the combustion and reduction tubes of the elemental analyzer are at their operational temperatures (e.g., ~950°C and ~650°C, respectively). Verify that carrier gas (Helium) and combustion gas (Oxygen) are flowing at specified rates.

• Calibration & Validation:

  • Analyze 3-5 replicates of a certified organic standard (e.g., Acetanilide).

  • The average %C, %H, and %N values must be within ±0.3% of the certified values. The relative standard deviation (RSD) should be ≤0.2%. This step validates the instrument's performance.

• Sample Preparation:

  • Accurately weigh 1-3 mg of 4-bromo-N,N-bis(cyanomethyl)benzamide into a tin capsule using a microbalance.[13] Record the weight precisely.

  • Fold the capsule to ensure no sample is lost and introduce it into the instrument's autosampler.

• Analysis: Initiate the analysis sequence. The sample is dropped into the combustion furnace, and the resulting gases are analyzed.

• Data Processing: The instrument software automatically calculates the %C, %H, and %N based on the recorded sample weight and detector signals. Compare these results against the theoretical values.

Protocol: Bromine Determination by Oxygen Flask Combustion

• System Preparation: Prepare a 0.01 M silver nitrate (AgNO₃) titrant and standardize it against a primary standard sodium chloride (NaCl) solution. Prepare an absorbing solution (e.g., sodium hydroxide with hydrogen peroxide).

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample onto a piece of halogen-free filter paper.

  • Fold the paper and place it in a platinum gauze holder.

• Combustion:

  • Fill a 1 L combustion flask with pure oxygen and add 20 mL of the absorbing solution.

  • Ignite the filter paper "tail" and immediately plunge the sample holder into the sealed flask. Combustion will proceed rapidly.

  • Allow the flask to cool and shake intermittently for 20-30 minutes to ensure complete absorption of the combustion products (HBr).

• Titration:

  • Transfer the absorbing solution to a beaker, rinsing the flask.

  • Acidify the solution with nitric acid.

  • Using a potentiometric titrator, titrate the solution with the standardized 0.01 M AgNO₃. The endpoint corresponds to the complete precipitation of silver bromide (AgBr).

• Calculation: Calculate the %Br in the original sample based on the volume of titrant used, its molarity, and the initial sample weight.

Decision Tree for Method Selection

The choice of analytical technique depends heavily on the research or quality control objective.

Caption: Decision tree for selecting an analytical method.

Conclusion

The elemental analysis of 4-bromo-N,N-bis(cyanomethyl)benzamide requires a multi-faceted approach. For definitive structural confirmation and purity assessment, a combination of CHN combustion analysis and a halogen-specific method like oxygen flask combustion with titration provides the most accurate and reliable data. For rapid, non-destructive screening in a quality control environment, XRF serves as an invaluable tool. Finally, for ensuring compliance with stringent regulatory limits on elemental impurities, ICP-MS remains the undisputed standard.[10][12]

By selecting the appropriate methodology based on the analytical objective and adhering to rigorous, self-validating protocols, researchers and drug development professionals can ensure the integrity of their data and the quality of their materials.

References

• AELAB. (2025, August 18). ICP-MS in Pharmaceuticals: Its Critical Role in Drug Safety.
• Drawell. (2025, January 15). How ICP-MS is Applied in Pharmaceutical Quality Control.
• Spectroscopy Online. (2026, February 13). Using ICP-MS and ICP-OES to Measure Trace Elemental Impurities in Pharmaceuticals in Compliance with Proposed Pharmacopeia Chapters.
• Malvern Panalytical. (2025, March 18). Comparing ICP-MS, ICP-OES and XRF techniques for elemental impurity testing of pharmaceuticals.
• Alfa Chemistry. Analytical Methods for Elemental Impurities in Pharmaceuticals.
• PubMed. [Use of x-ray fluorescence analysis for determination of bromine in drug synthesis, with a look at chlorine (sulfur) and fluorine].
• ResearchGate. (2025, August 5). X-ray fluorescence determination of bromine in halogenated organic compounds using quasisolid emitters.
• Mettler Toledo. CHNSO Organic Elemental Analysis - Sample Preparation.
• Measurlabs. CHNOS analysis of organic materials.
• ResearchGate. (2016, January 12). Determination of nitrogen in organic compounds and biological samples by gas chromatography after prior degradation into molecular nitrogen with use of solid oxidants.
• University of Toronto. CHN Elemental Analysis and TOC/TN | ANALEST.
• UCT Prague. (2016, February 1). Laboratory of Organic Elemental Analysis.
• PE Polska. The Elemental Analysis of Various Classes of Chemical Compunds Using CHN.
• AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds.
• The Science of Elemental Analysis. Benefits and Applications in Organic Chemistry.

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